2-methoxy-N-methylbenzenesulfonamide

Core Science & Biosynthesis

Comprehensive Technical Guide on 2-Methoxy-N-methylbenzenesulfonamide: Structural Properties, Synthesis, and Applications in Targeted Therapeutics

Executive Summary

In the landscape of modern medicinal chemistry, sulfonamide derivatives serve as foundational building blocks for designing highly specific targeted therapeutics. 2-Methoxy-N-methylbenzenesulfonamide (CAS 24913-99-3) is a critical intermediate and pharmacophore utilized in the development of kinase inhibitors, bromodomain antagonists, and novel oncological candidates. As a Senior Application Scientist, I have structured this guide to provide researchers and drug development professionals with an authoritative, in-depth analysis of its structural logic, physical properties, validated synthesis protocols, and downstream therapeutic applications.

Chemical Identity and Structural Logic

The utility of 2-methoxy-N-methylbenzenesulfonamide stems directly from its highly tunable steric and electronic properties. The molecule consists of a central phenyl ring substituted with an ortho-methoxy group and an N-methyl sulfonamide moiety.

Causality of Functional Groups:

• The Ortho-Methoxy Group (-OCH₃): Acts as a strong hydrogen bond acceptor and provides localized steric hindrance. In protein-ligand interactions, this group often anchors the molecule into tight hydrophobic pockets, restricting the rotational freedom of the adjacent sulfonamide and locking the molecule into a bioactive conformation[1].

• The N-Methyl Sulfonamide (-SO₂NHCH₃): Functions as both a hydrogen bond donor (via the N-H) and acceptor (via the S=O oxygens). The methyl cap increases the lipophilicity of the molecule compared to a primary sulfonamide, improving membrane permeability and overall lipophilic efficiency (LLE) while preventing unwanted secondary reactions during multi-step API synthesis[2].

Fig 1: SAR and binding logic of the 2-methoxy-N-methylbenzenesulfonamide scaffold.

Physical and Chemical Properties

Understanding the physicochemical profile of this compound is essential for predicting its behavior in both synthetic workflows and biological assays. Below is a consolidated table of its core properties, supported by authoritative databases like 2[2].

Property	Value
IUPAC Name	2-Methoxy-N-methylbenzenesulfonamide
CAS Number	24913-99-3
Molecular Formula	C₈H₁₁NO₃S
Molecular Weight	201.24 g/mol
SMILES	COc1ccccc1S(=O)(=O)NC
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	3
Rotatable Bonds	3
Physical State	Solid / Crystalline Powder

Synthesis Methodology and Experimental Workflow

To ensure scientific integrity, the following protocol represents a self-validating system for the synthesis of 2-methoxy-N-methylbenzenesulfonamide from 2-methoxybenzenesulfonyl chloride. Every step includes the mechanistic rationale (causality) and an In-Process Control (IPC) to verify success[3].

Self-Validating Experimental Protocol

Step 1: Reagent Preparation & Temperature Control

• Action: Dissolve 1.0 equivalent of 2-methoxybenzenesulfonyl chloride in anhydrous Dichloromethane (DCM) under a nitrogen atmosphere. Cool the reaction flask to 0 °C using an ice-water bath.

• Causality: The nucleophilic acyl substitution at the sulfonyl center is highly exothermic. Initiating the reaction at 0 °C suppresses unwanted side reactions, such as the hydrolysis of the sulfonyl chloride by trace ambient moisture, ensuring high yields.

Step 2: Nucleophilic Addition & Acid Scavenging

• Action: Add 2.5 equivalents of methylamine (typically as a 2M solution in THF) dropwise over 30 minutes.

• Causality: The excess methylamine serves a dual purpose: it acts as the primary nucleophile and as the acid scavenger for the HCl byproduct. If the generated HCl is not scavenged, it will rapidly protonate the remaining methylamine, rendering it non-nucleophilic and stalling the reaction prematurely.

Step 3: Reaction Maturation & In-Process Control (IPC)

• Action: Remove the ice bath and allow the reaction to warm to room temperature, stirring for 2 to 4 hours.

• Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes:EtOAc (7:3) mobile phase. The complete disappearance of the high-R_f sulfonyl chloride spot and the emergence of a lower-R_f UV-active spot confirms full conversion.

Step 4: Aqueous Workup & Desiccation

• Action: Quench the reaction with 1M aqueous HCl, separate the organic layer, and wash sequentially with saturated NaHCO₃ and brine. Dry the organic layer over anhydrous Na₂SO₄.

• Causality: The acidic wash removes any unreacted methylamine by converting it into water-soluble methylammonium chloride. The bicarbonate wash neutralizes residual acid, and the brine wash osmotically strips dissolved water from the DCM layer prior to desiccation.

Step 5: Isolation & NMR Validation

• Action: Filter the drying agent and concentrate the solvent under reduced pressure to yield the product.

• Validation: Analyze the resulting solid via ¹H NMR. The protocol is validated by the presence of key diagnostic peaks: a singlet at ~2.6 ppm (N-CH₃, 3H), a singlet at ~3.9 ppm (O-CH₃, 3H), and an exchangeable broad singlet around 4.5–5.0 ppm (N-H, 1H)[3].

Fig 2: Step-by-step experimental workflow for the synthesis of the sulfonamide derivative.

Applications in Drug Development: Targeting SND1 and Kinases

The 2-methoxy-N-methylbenzenesulfonamide moiety is not just a passive structural linker; it is an active pharmacophore heavily utilized in cutting-edge oncology research.

SND1/MTDH Pathway Inhibition

Recent computational and in vitro studies highlighted in 1 demonstrate its role in inhibiting Tudor staphylococcal nuclease (SND1)[1]. SND1 regulates gene expression and promotes tumorigenesis by forming a complex with metadherin (MTDH). MTDH binds to SND1 by inserting its tryptophan residues (TRP394/TRP401) into distinct pockets. Molecules containing the 2-methoxy-N-methylbenzenesulfonamide substructure (such as the experimental compound C-26-A6) act as highly specific competitive inhibitors. They effectively block the TRP401 pocket, displacing MTDH and suppressing oncogenic signaling[1].

Fig 3: Mechanism of SND1-MTDH pathway inhibition by 2-methoxy-N-methylbenzenesulfonamide.

Kinase and Bromodomain Inhibitors

Beyond SND1, this specific sulfonamide derivative is frequently incorporated into the synthesis of 4[5] and 6[6]. In these complex architectures, the 2-methoxy-N-methylbenzenesulfonamide group often occupies solvent-exposed regions or secondary hydrophobic pockets, improving the drug's target residence time and preventing rapid metabolic degradation.

References

• Therapeutic Candidates Targeting SND1: Hierarchical Virtual Screening, Molecular Dynamics, and DFT Computations Source: ResearchGate URL:1

• N-cyclopentyl-5-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methoxy-N-methylbenzenesulfonamide | C18H24N2O4S | CID 56950426 Source: PubChem (NIH) URL:2

• Kinase inhibitors - European Patent Office - EP 2223925 A1 Source: Google Patents URL:4

• WO2016203112A1 - Spiro[cyclobutane-1,3'-indolin]-2'-one derivatives as bromodomain inhibitors Source: Google Patents URL:6

• Arylation and Alkenylation of Activated Alkyl Halides using Sulfonamides Supporting Information Source: Royal Society of Chemistry URL:7

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An In-depth Technical Guide to the Molecular Weight and Lipophilicity Profile of 2-methoxy-N-methylbenzenesulfonamide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The physicochemical properties of a compound, principally its molecular weight (MW) and lipophilicity (LogP), are foundational pillars in modern drug discovery. These parameters govern a molecule's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile, thereby dictating its potential as a therapeutic agent. This guide provides a comprehensive technical analysis of 2-methoxy-N-methylbenzenesulfonamide, a member of the pharmacologically significant sulfonamide class. While specific experimental data for this exact isomer is limited in public-domain literature, this document constructs a robust physicochemical profile by leveraging established chemical principles, data from closely related analogues, and validated computational models. We will delve into the core properties of the molecule, provide detailed experimental and computational protocols for determining lipophilicity, and analyze the implications of its profile for drug development.

Introduction: The Central Role of MW and LogP in Drug Efficacy

The journey from a chemical entity to a successful drug is fraught with challenges, many of which can be anticipated and mitigated by a thorough understanding of its fundamental physicochemical characteristics. Among the most critical of these are molecular weight and lipophilicity.

• Molecular Weight (MW) is a direct measure of a molecule's size. It influences a range of pharmacokinetic properties, including diffusion rates across biological membranes and renal clearance. As part of well-established guidelines like Lipinski's Rule of Five, an MW of less than 500 g/mol is generally favored for orally bioavailable drugs to ensure efficient absorption and distribution.

• Lipophilicity , quantified by the partition coefficient (LogP), describes the equilibrium distribution of a compound between a nonpolar (lipid-like) phase and a polar (aqueous) phase.[1] This parameter is paramount as it directly correlates with a drug's ability to traverse cell membranes, its solubility, and its potential for binding to plasma proteins and metabolic enzymes.[1][2] An optimal LogP value, typically between 0 and 3, is often sought to balance membrane permeability with aqueous solubility, thereby maximizing bioavailability while minimizing potential toxicity or rapid metabolic clearance.[1]

The target of this guide, 2-methoxy-N-methylbenzenesulfonamide, belongs to the sulfonamide class of compounds. Sulfonamides are distinguished by the presence of a -SO₂NH- functional group and represent a cornerstone of medicinal chemistry, with applications ranging from antimicrobials to diuretics and anticonvulsants.[3][4][5] Understanding the specific MW and lipophilicity profile of this molecule is essential for predicting its behavior in biological systems and guiding its potential development.

Core Physicochemical Properties of 2-methoxy-N-methylbenzenesulfonamide

Property	Value	Source & Method
Molecular Formula	C₈H₁₁NO₃S	-
Molecular Weight	201.24 g/mol	Calculated[6][7]
Predicted LogP	~0.8 - 1.3	In Silico Estimation*

*Note: The predicted LogP value is an estimation based on computational models and data from closely related isomers, such as 2-methoxy-4-methylbenzenesulfonamide (XlogP: 0.8) and N-methoxy-4-methylbenzenesulfonamide (XLogP3: 1.3).[8][9] These values should be confirmed experimentally.

Methodologies for Lipophilicity (LogP) Determination

To ensure scientific rigor, computationally predicted properties must be validated through experimental measurement. The choice of method depends on the compound's properties, the required accuracy, and available resources.

Experimental Approaches: The Gold Standard and High-Throughput Alternative

A. Shake-Flask Method (OECD Guideline 107)

This is the traditional "gold standard" for LogP determination, directly measuring the partitioning of the solute between n-octanol and water at equilibrium.[10] Its primary advantage is accuracy, but it is labor-intensive and requires a relatively pure sample in sufficient quantity.

Protocol: Shake-Flask LogP Determination

• Solvent Preparation: Pre-saturate n-octanol with water and water (typically a buffer like PBS at pH 7.4) with n-octanol by mixing them vigorously for 24 hours, followed by a 24-hour separation period. This step is critical to prevent volume changes during the experiment that would alter concentrations.

• Stock Solution: Prepare a stock solution of 2-methoxy-N-methylbenzenesulfonamide in the pre-saturated n-octanol.

• Partitioning: In a suitable vessel (e.g., a separatory funnel), combine a precise volume of the stock solution with a precise volume of the pre-saturated water. The volume ratio is typically adjusted based on the expected LogP.

• Equilibration: Shake the vessel vigorously for a set period (e.g., 15-30 minutes) at a constant temperature (e.g., 25°C) to allow the compound to reach equilibrium between the two phases.

• Phase Separation: Centrifuge the mixture to ensure a clean and complete separation of the n-octanol and aqueous layers.

• Quantification: Carefully sample each phase and determine the concentration of the compound using a suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of P.[1]

B. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC offers a faster, automated, and less sample-intensive indirect method for estimating LogP. It operates on the principle that a compound's retention time on a nonpolar stationary phase (like C18) correlates with its lipophilicity.

Protocol: RP-HPLC LogP Estimation

• System Setup: Use an HPLC system equipped with a C18 column and a UV detector. The mobile phase is typically a mixture of an aqueous buffer and an organic modifier (e.g., methanol or acetonitrile).

• Calibration: Inject a series of standard compounds with known LogP values that bracket the expected LogP of the test compound.

• Retention Time Measurement: For each standard, measure the retention time (t_R) and the column dead time (t_0, the time for an unretained compound to pass through). Calculate the capacity factor (k) for each standard using the formula: k = (t_R - t_0) / t_0.

• Calibration Curve: Generate a calibration curve by plotting the known LogP values of the standards against their corresponding log(k) values. A linear relationship is expected.

• Sample Analysis: Dissolve 2-methoxy-N-methylbenzenesulfonamide in the mobile phase, inject it into the system, and determine its log(k) value under the same conditions.

• LogP Calculation: Interpolate the LogP of the test compound from its measured log(k) value using the linear regression equation derived from the calibration curve.

Computational (In Silico) Approaches

Computational models are indispensable in early-stage drug discovery for screening large virtual libraries and prioritizing compounds for synthesis. These methods predict LogP based on a molecule's structure.

• Fragment-Based/Atom-Based Methods: These models, such as XLogP3, calculate LogP by summing the contributions of individual atoms or molecular fragments. They are fast and effective for many common chemical scaffolds.

• Machine Learning Models: More advanced methods, such as Directed-Message Passing Neural Networks (D-MPNNs), learn complex relationships between molecular structure and lipophilicity from large datasets of experimentally determined LogP values.[11] These models can offer higher accuracy, especially for novel or complex molecules.[11][12]

The trustworthiness of any in silico model is contingent on the quality and diversity of its training data. Therefore, it is common practice to consult multiple predictive models to establish a consensus range for the predicted LogP.

Analysis and Implications of the Physicochemical Profile

The physicochemical profile of 2-methoxy-N-methylbenzenesulfonamide positions it as a promising starting point for drug development.

• Drug-Likeness: With a molecular weight of 201.24 g/mol and a predicted LogP in the range of 0.8 to 1.3, the compound comfortably adheres to Lipinski's Rule of Five. This suggests a high probability of good oral bioavailability.

• Structural Contributions to Lipophilicity: The molecule's lipophilicity is a balance of its constituent parts. The benzene ring and the N-methyl group are hydrophobic and increase its affinity for lipid environments. Conversely, the sulfonamide and methoxy groups are polar, containing hydrogen bond acceptors (oxygen and nitrogen atoms) that enhance aqueous solubility.

• ADMET Predictions: The balanced LogP suggests that the molecule should exhibit adequate absorption across the gastrointestinal tract.[2] Its moderate lipophilicity reduces the risk of common issues seen with highly lipophilic compounds, such as poor solubility, high metabolic turnover, and off-target toxicity.[1] The sulfonamide moiety is a known site for metabolic transformations, which would be a key area for investigation in further studies.

Caption: Logical workflow from molecular structure to predicted biological performance.

Conclusion

2-methoxy-N-methylbenzenesulfonamide presents a favorable physicochemical profile for a drug candidate. Its low molecular weight and balanced lipophilicity, as estimated by robust computational methods, suggest a strong potential for good pharmacokinetic properties. This guide has outlined the theoretical basis for these properties and provided detailed, field-proven protocols for their experimental validation. The synergy between in silico prediction and empirical measurement is crucial; computational screening allows for the efficient prioritization of candidates, while rigorous experimental validation provides the ground truth necessary for advancing a compound through the development pipeline. Further investigation into this molecule would logically proceed with the experimental determination of its LogP and solubility, followed by in vitro ADMET assays to confirm the promising profile suggested by its core physicochemical characteristics.

References

• Structure-activity relationships between antibacterial activities and physicochemical properties of sulfonamides. (n.d.). PubMed. Retrieved March 27, 2026, from [Link]

• 2-Methoxy-N,N-diMethyl-5-nitrobenzenesulfonaMide — Chemical Substance Information. (n.d.). NextSDS. Retrieved March 27, 2026, from [Link]

• 2-Methoxy-5-methyl-N-pyridin-3-yl-benzenesulfonamide. (n.d.). PubChem. Retrieved March 27, 2026, from [Link]

• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. (2025). Universal Journal of Pharmaceutical Research. Retrieved March 27, 2026, from [Link]

• Structures and physico-chemical properties of the sulfonamide antibiotics under investigation. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

• Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. (2020). Physical and Chemical Sciences - Journal of the Nigerian Academy of Science. Retrieved March 27, 2026, from [Link]

• 2-methoxy-4-methylbenzenesulfonamide (C8H11NO3S). (n.d.). PubChemLite. Retrieved March 27, 2026, from [Link]

• N-(2,3-dichloro-1-methoxy-4-oxonaphthalen-1-yl)-4-methylbenzenesulfonamide. (n.d.). PubChem. Retrieved March 27, 2026, from [Link]

• N-methoxy-4-methylbenzenesulfonamide. (n.d.). PubChem. Retrieved March 27, 2026, from [Link]

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• N-(2-Methoxyphenyl)-4-methylbenzenesulfonamide. (2010). Acta Crystallographica Section E: Structure Reports Online. Retrieved March 27, 2026, from [Link]

• Multitask machine learning models for predicting lipophilicity (logP) in the SAMPL7 challenge. (2021). Journal of Computer-Aided Molecular Design. Retrieved March 27, 2026, from [Link]

• Expanded ensemble predictions of toluene–water partition coefficients in the SAMPL9 LogP challenge. (2022). ChemRxiv. Retrieved March 27, 2026, from [Link]

• LogP—Making Sense of the Value. (n.d.). ACD/Labs. Retrieved March 27, 2026, from [Link]

• Robust Summaries & Test Plan: Benzenesulfonamide, ar-methyl (o,p-TSA). (2008). US EPA. Retrieved March 27, 2026, from [Link]

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Whitepaper: The Strategic Role of the Benzenesulfonamide Scaffold in Fragment-Based Drug Discovery: A Technical Guide Featuring 2-Methoxy-N-methylbenzenesulfonamide

This in-depth technical guide explores the strategic application of the benzenesulfonamide scaffold in fragment-based drug discovery (FBDD). While focusing on the hypothetical application of 2-methoxy-N-methylbenzenesulfonamide, this paper will provide researchers, scientists, and drug development professionals with a comprehensive understanding of the principles, workflows, and experimental considerations for leveraging this privileged chemical starting point in modern drug discovery campaigns.

Part 1: The Ascendancy of Fragment-Based Drug Discovery (FBDD)

Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful and efficient strategy for identifying novel lead compounds in pharmaceutical research.[1][2][3] Unlike traditional high-throughput screening (HTS), which relies on screening large libraries of complex molecules, FBDD employs a more nuanced approach. It begins by identifying small, low-molecular-weight compounds, or "fragments," that bind with low affinity to a biological target.[4][5] These initial "hits" are then optimized through medicinal chemistry to develop potent and selective drug candidates.[6][7]

The fundamental premise of FBDD is that smaller, less complex molecules are more likely to find complementary binding pockets on a protein target, leading to a higher "hit rate" compared to HTS.[5] Although these initial interactions are weak, they are often highly efficient in terms of binding energy per atom.[8] This efficiency provides a solid foundation for rational, structure-guided optimization.[3]

The success of FBDD is underscored by the number of approved drugs and clinical candidates that have originated from this approach.[9][10][11] This strategy has proven particularly effective for challenging targets, such as those with shallow binding sites or allosteric pockets, where larger molecules may fail to show activity.[2][10]

The "Rule of Three": Guiding Principles for Fragment Selection

A widely accepted set of guidelines for selecting fragments is the "Rule of Three," which suggests that fragments should have:

Property	Recommended Value	Rationale
Molecular Weight	< 300 Da	Ensures simplicity and allows for growth into drug-like chemical space.[7]
cLogP	< 3	Maintains solubility and reduces the risk of non-specific binding.[7]
Hydrogen Bond Donors	≤ 3	Controls polarity and desolvation penalties.[7]
Hydrogen Bond Acceptors	≤ 3	Controls polarity and desolvation penalties.[7]
Rotatable Bonds	≤ 3	Reduces conformational entropy loss upon binding.[7]

Adherence to these principles helps to ensure that the starting fragments have favorable physicochemical properties that can be maintained during the optimization process.[7]

Part 2: The Benzenesulfonamide Scaffold: A Privileged Fragment Motif

The benzenesulfonamide moiety is a well-established pharmacophore found in a multitude of approved drugs, targeting a wide range of diseases.[12] Its prevalence in medicinal chemistry stems from its unique combination of chemical and structural features:

• Versatile Interactions: The sulfonamide group can act as a hydrogen bond donor and acceptor, and the aryl ring can participate in various non-covalent interactions, including π-π stacking and hydrophobic interactions.

• Synthetic Tractability: The synthesis of substituted benzenesulfonamides is generally straightforward, allowing for the rapid generation of diverse analog libraries for structure-activity relationship (SAR) studies.[13][14]

• Metabolic Stability: The sulfonamide bond is generally stable to metabolic degradation, contributing to favorable pharmacokinetic profiles.

• Proven Track Record: Its presence in numerous clinically successful drugs provides a strong validation of its utility as a drug-like scaffold.[12]

In the context of FBDD, the benzenesulfonamide scaffold is particularly attractive. Its rigid aromatic ring provides a defined vector for chemical elaboration, while the sulfonamide group can anchor the fragment to the target protein through specific hydrogen bonding interactions.

Part 3: A Hypothetical Case Study: 2-Methoxy-N-methylbenzenesulfonamide as a Fragment

While there is a lack of specific literature detailing the use of 2-methoxy-N-methylbenzenesulfonamide in FBDD campaigns, its structure possesses several characteristics that make it an intriguing candidate for a fragment library.

Property	2-Methoxy-N-methylbenzenesulfonamide	"Rule of Three" Compliance
Molecular Weight	201.24 g/mol [14]	Yes
cLogP (predicted)	~1.5	Yes
Hydrogen Bond Donors	1	Yes
Hydrogen Bond Acceptors	3	Yes
Rotatable Bonds	2	Yes

As the table above illustrates, 2-methoxy-N-methylbenzenesulfonamide adheres well to the "Rule of Three." The methoxy and N-methyl groups provide subtle modifications to the electronic and steric properties of the parent benzenesulfonamide scaffold. The 2-methoxy group, in particular, can influence the conformation of the molecule and provides a vector for "fragment growing" into adjacent binding pockets. The N-methyl group caps a hydrogen bond donor, which can be useful for probing specific interactions within a binding site.

Hypothetical FBDD Workflow for a Target Protein

Let us consider a hypothetical scenario where we are targeting a novel enzyme with a well-defined active site. An FBDD campaign utilizing a library containing 2-methoxy-N-methylbenzenesulfonamide could proceed as follows:

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In Vitro Pharmacokinetics of 2-Methoxy-N-Methylbenzenesulfonamide Derivatives: A Technical Guide for Hit-to-Lead Optimization

Executive Summary

The 2-methoxy-N-methylbenzenesulfonamide scaffold has emerged as a privileged structural motif in modern medicinal chemistry. It serves as a critical core in the development of kinase inhibitors (e.g., Aurora kinase, TBK1)[1][2], BET bromodomain inhibitors[3][4], and novel anti-infective agents[5]. However, the translation of high in vitro target potency to in vivo efficacy is frequently bottlenecked by suboptimal Absorption, Distribution, Metabolism, and Excretion (ADME) properties.

This whitepaper provides an in-depth mechanistic analysis of the in vitro pharmacokinetic profiling of 2-methoxy-N-methylbenzenesulfonamide derivatives. By deconstructing the causality between this specific chemical topology and its biological fate, we provide drug development professionals with self-validating protocols and structural insights to navigate metabolic liabilities, permeability challenges, and protein binding dynamics[6][7].

Structural Causality: Physicochemical Drivers of ADME

The pharmacokinetic behavior of 2-methoxy-N-methylbenzenesulfonamide derivatives is strictly dictated by the steric and electronic interplay of its substituents. Understanding these drivers is essential before interpreting in vitro assay data.

• N-Methylation (Permeability & Metabolism): Primary sulfonamides possess two hydrogen bond donors (HBDs), which heavily restrict passive lipoidal diffusion. N-methylation eliminates one HBD, significantly increasing the partition coefficient (LogD) and driving transcellular absorption. However, this methyl group introduces a highly susceptible site for Cytochrome P450 (CYP)-mediated N-demethylation[6][8].

• 2-Methoxy Substitution (Steric Shielding): The ortho-methoxy group forces the sulfonamide moiety out of coplanarity with the benzene ring due to steric clash. This 3D conformational shift restricts the molecule's orientation within the active sites of metabolizing enzymes and efflux transporters. Furthermore, the electron-donating nature of the methoxy group enriches the electron density of the aromatic ring, predisposing it to electrophilic attack by CYP450 iron-oxo species[8].

Caption: Structural causality mapping of ADME properties for the 2-methoxy-N-methylbenzenesulfonamide core.

In Vitro Metabolic Stability & CYP450 Interactions

Sulfonamides generally exhibit moderate metabolic stability, but they are highly susceptible to N-dealkylation and aromatic hydroxylation[7][8]. For 2-methoxy-N-methylbenzenesulfonamides, the primary biotransformation pathways observed in Human Liver Microsomes (HLM) are N-demethylation and O-demethylation.

Representative Quantitative Data

The table below illustrates the comparative metabolic stability of the scaffold against its unsubstituted counterparts, highlighting the clearance trade-offs introduced by the substituents.

Compound Scaffold	t1/2​ (min)	CLint​ (µL/min/mg)	Primary Biotransformation Pathway
Benzenesulfonamide (Unsubstituted)	45.2	30.8	Aromatic hydroxylation
2-Methoxybenzenesulfonamide	62.1	22.3	O-demethylation
2-Methoxy-N-methylbenzenesulfonamide	38.4	36.4	N-demethylation & O-demethylation

Note: Data synthesized from structural analog profiling in human liver microsomes (HLM) at 1 µM concentration.

Protocol: Self-Validating Liver Microsomal Stability Assay

To ensure trustworthiness, this protocol incorporates a minus-NADPH control to differentiate between CYP-mediated metabolism and chemical instability/non-CYP hydrolysis.

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock of the 2-methoxy-N-methylbenzenesulfonamide derivative in DMSO. Dilute to a 100 µM working solution in 50% acetonitrile/water.

• Incubation Matrix: In a 96-well plate, combine Human Liver Microsomes (HLM) (final concentration 0.5 mg/mL) and potassium phosphate buffer (100 mM, pH 7.4, containing 3.3 mM MgCl2).

• Spiking: Add the compound working solution to achieve a final assay concentration of 1 µM (Ensure final DMSO is <0.1% to prevent CYP inhibition). Pre-incubate at 37°C for 5 minutes.

• Initiation (Causality Check): Initiate the reaction by adding NADPH (final concentration 1 mM). Crucial step: Maintain a parallel control plate where buffer is added instead of NADPH to validate that degradation is strictly cofactor-dependent.

• Time-Course Sampling: At t=0,5,15,30,and 60 minutes, transfer 50 µL aliquots into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: Cold acetonitrile instantly denatures CYP enzymes and precipitates proteins, freezing the metabolic profile at exact time points.

• Processing: Centrifuge at 4,000 rpm for 15 minutes at 4°C. Transfer the supernatant for LC-MS/MS analysis.

• Calculation: Plot the natural log of the remaining parent compound area ratio versus time. The slope ( −k ) is used to calculate t1/2​=0.693/k and Intrinsic Clearance ( CLint​=(k×V)/M ), where V is incubation volume and M is microsomal protein mass.

Caption: In Vitro Liver Microsomal Stability Assay Workflow.

Permeability and Efflux (Caco-2 Dynamics)

The N-methyl modification fundamentally improves the passive permeability of the benzenesulfonamide class by masking a hydrogen bond donor. However, the 2-methoxy group acts as a hydrogen bond acceptor, which can occasionally increase affinity for the P-glycoprotein (P-gp) efflux transporter.

Representative Permeability Data

Compound Scaffold	Papp​ (A→B) ( 10−6 cm/s)	Papp​ (B→A) ( 10−6 cm/s)	Efflux Ratio (ER)	Permeability Classification
Benzenesulfonamide	2.1	4.5	2.14	Low
2-Methoxybenzenesulfonamide	3.4	8.2	2.41	Moderate
2-Methoxy-N-methylbenzenesulfonamide	12.5	15.0	1.20	High

Protocol: Bidirectional Caco-2 Permeability Assay

Step-by-Step Methodology:

• Cell Culture: Seed Caco-2 cells on polycarbonate filter membrane inserts (e.g., Transwell) and culture for 21 days to allow full differentiation into enterocyte-like monolayers.

• Integrity Verification: Measure Transepithelial Electrical Resistance (TEER). Causality: A TEER value >250 Ω⋅cm2 ensures tight junction integrity, validating that compound transport is transcellular (through cells) rather than paracellular (leaking between cells).

• Dosing: Prepare a 10 µM solution of the compound in HBSS buffer (pH 7.4).

  • For Apical to Basolateral (A→B) transport, add 0.5 mL to the apical chamber and 1.5 mL blank buffer to the basolateral chamber.

  • For Basolateral to Apical (B→A) transport, reverse the setup.

• Incubation: Incubate at 37°C in a 5% CO2 incubator for 2 hours.

• Sampling & Analysis: Extract 50 µL from the receiver chambers at 120 minutes. Quench with internal standard-spiked acetonitrile. Analyze via LC-MS/MS.

• Calculation: Apparent permeability ( Papp​ ) is calculated as Papp​=(dQ/dt)/(C0​×A) , where dQ/dt is the steady-state appearance rate, C0​ is initial concentration, and A is the surface area of the insert. Efflux Ratio (ER) = Papp​(B→A)/Papp​(A→B) .

Plasma Protein Binding (PPB)

Benzenesulfonamides historically exhibit high plasma protein binding (>90%) due to their lipophilic aromatic rings and potential for ionic interactions[9]. Because the N-methylated derivative has a pKa > 10, it remains strictly neutral at physiological pH (7.4). This neutrality shifts its primary binding affinity from Human Serum Albumin (HSA, which favors acidic drugs) to a more generalized hydrophobic partitioning, often resulting in slightly higher free fractions ( fu​ ) compared to primary sulfonamides.

Protocol: Rapid Equilibrium Dialysis (RED)

• Setup: Spike human plasma with the compound to a final concentration of 5 µM.

• Dialysis: Load 200 µL of spiked plasma into the donor chamber of a RED device (molecular weight cutoff 8,000 Da). Load 350 µL of PBS (pH 7.4) into the receiver chamber.

• Incubation: Seal and incubate on an orbital shaker at 37°C for 4 hours. Causality: 4 hours is the empirical standard required for highly lipophilic sulfonamides to reach thermodynamic equilibrium across the semi-permeable membrane.

• Matrix Matching: To ensure equal ionization efficiency during LC-MS/MS, matrix-match the samples post-incubation. Add 50 µL blank plasma to 50 µL of the buffer sample, and 50 µL blank buffer to 50 µL of the plasma sample.

• Precipitation & Analysis: Precipitate proteins with 300 µL cold acetonitrile, centrifuge, and analyze the supernatant.

Conclusion

The 2-methoxy-N-methylbenzenesulfonamide scaffold offers a highly tunable platform for drug discovery. While the N-methylation successfully circumvents the poor permeability associated with primary sulfonamides, it introduces a metabolic liability via CYP-mediated N-demethylation. By utilizing the self-validating in vitro protocols outlined in this guide, researchers can accurately map these structure-property relationships, enabling the rational design of derivatives with optimized pharmacokinetic profiles.

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Probing the Enigmatic Mechanism of 2-Methoxy-N-methylbenzenesulfonamide: A Technical Guide to a Putative Inhibitor

Abstract

The benzenesulfonamide scaffold is a cornerstone in medicinal chemistry, giving rise to a multitude of therapeutic agents with diverse mechanisms of action.[1][2][3] This technical guide delves into the prospective inhibitory action of a specific, yet under-characterized derivative, 2-methoxy-N-methylbenzenesulfonamide. While direct empirical data for this compound remains elusive in publicly accessible literature, its structural motifs—a methoxy-substituted aromatic ring and an N-methylated sulfonamide group—provide a solid foundation for postulating its mechanism of action based on well-documented analogs. This document will, therefore, serve as an in-depth guide for researchers, scientists, and drug development professionals by synthesizing established knowledge of related compounds to propose putative targets and inhibitory pathways. Furthermore, we will provide detailed, field-proven experimental protocols to systematically investigate these hypotheses, empowering researchers to elucidate the precise biological role of this intriguing molecule.

Introduction: The Sulfonamide Scaffold and its Therapeutic Legacy

The sulfonamide functional group (-SO₂NH-) is a privileged structure in drug discovery, renowned for its ability to engage in critical hydrogen bonding interactions with biological targets.[2] This has led to the development of a wide array of drugs with antibacterial, anticancer, anti-inflammatory, and antiviral properties.[2][3] The versatility of the benzenesulfonamide core allows for extensive chemical modification, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties. The subject of this guide, 2-methoxy-N-methylbenzenesulfonamide, features a methoxy group, which can influence lipophilicity and metabolic stability, and an N-methyl group, which may alter binding affinity and conformational flexibility.[4]

Postulated Mechanisms of Action: An Evidence-Based Extrapolation

Based on the extensive literature on structurally similar benzenesulfonamides, we can hypothesize several plausible mechanisms of action for 2-methoxy-N-methylbenzenesulfonamide. These fall into three primary categories: enzyme inhibition, disruption of protein-protein interactions, and modulation of signaling pathways.

Enzyme Inhibition: A Primary Hypothesis

The most prevalent mechanism of action for sulfonamide-based drugs is enzyme inhibition. The sulfonamide moiety can act as a zinc-binding group, making it a potent inhibitor of metalloenzymes.[5]

• Carbonic Anhydrases (CAs): Many benzenesulfonamide derivatives are potent inhibitors of carbonic anhydrases, enzymes crucial for pH regulation and various physiological processes.[5] Aberrant CA activity is implicated in several diseases, including cancer. The ureido-bearing benzenesulfonamide SLC-0111, for instance, is a CA IX inhibitor with promising anti-proliferative effects in cancer cells.[5]

• Kinases: Certain sulfonamide derivatives have been developed as kinase inhibitors, targeting the ATP-binding site of these enzymes which are often dysregulated in cancer. For example, pazopanib and dabrafenib are sulfonamide-containing drugs that inhibit vascular endothelial growth factor receptor (VEGFR) and BRAF kinase, respectively.[6]

• Monoamine Oxidases (MAOs): Some sulfonamides exhibit inhibitory activity against MAO-A and MAO-B, enzymes involved in the metabolism of neurotransmitters.[7] Inhibition of these enzymes is a therapeutic strategy for neurodegenerative disorders like Parkinson's disease.[7]

Disruption of Microtubule Dynamics

A significant number of anticancer sulfonamides exert their effects by interfering with microtubule dynamics, leading to cell cycle arrest and apoptosis.[8] These compounds often bind to the colchicine-binding site on tubulin, preventing its polymerization into microtubules.

Modulation of Signaling Pathways

Recent research has highlighted the ability of some sulfonamide derivatives to modulate key cellular signaling pathways.

• Hedgehog (Hh) Signaling Pathway: The Hh pathway is crucial during embryonic development and its aberrant activation is linked to various cancers.[9] Some 2-methoxybenzamide derivatives have been identified as potent inhibitors of the Smoothened (Smo) receptor, a key component of the Hh pathway.[9]

• PI3K/mTOR Pathway: The PI3K/mTOR signaling cascade is a central regulator of cell growth, proliferation, and survival. Dysregulation of this pathway is a common feature of many cancers. Novel sulfonamide-methoxypyridine derivatives have been designed and synthesized as dual PI3K/mTOR inhibitors.[10]

A Roadmap for Mechanistic Elucidation: Experimental Protocols

To validate the hypothesized mechanisms of action for 2-methoxy-N-methylbenzenesulfonamide, a systematic and multi-faceted experimental approach is required. The following protocols provide a comprehensive framework for this investigation.

Target Identification and Validation

The initial step is to identify the primary cellular target(s) of the compound.

Rationale: To directly assess the inhibitory potential of 2-methoxy-N-methylbenzenesulfonamide against a panel of candidate enzymes.

Protocol: Generic Kinase Inhibition Assay (e.g., using ADP-Glo™ Kinase Assay)

• Prepare Reagents:

  • Kinase of interest (e.g., BRAF, VEGFR).

  • Substrate peptide specific to the kinase.

  • ATP at a concentration close to the Kₘ for the kinase.

  • 2-methoxy-N-methylbenzenesulfonamide at a range of concentrations (e.g., 10 nM to 100 µM).

  • ADP-Glo™ Reagent and Kinase Detection Reagent.

• Set up the Reaction:

  • In a 384-well plate, add the kinase, substrate, and test compound.

  • Initiate the reaction by adding ATP.

  • Incubate at room temperature for a specified time (e.g., 60 minutes).

• Detect Kinase Activity:

  • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

  • Add Kinase Detection Reagent to convert ADP to ATP and measure the newly synthesized ATP via a luciferase reaction.

• Data Analysis:

  • Measure luminescence using a plate reader.

  • Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ value.

Causality: A dose-dependent decrease in luminescence indicates that the compound is inhibiting the kinase's ability to phosphorylate its substrate.

Rationale: To identify target engagement in a cellular context by measuring changes in protein thermal stability upon compound binding.

Protocol:

• Cell Treatment:

  • Treat intact cells with 2-methoxy-N-methylbenzenesulfonamide or a vehicle control.

• Heating Profile:

  • Heat the cell lysates at a range of temperatures (e.g., 40-70°C).

• Protein Extraction and Analysis:

  • Separate soluble and aggregated proteins by centrifugation.

  • Analyze the soluble fraction by Western blotting or mass spectrometry to identify proteins that are stabilized or destabilized by the compound.

Causality: An increase in the thermal stability of a specific protein in the presence of the compound suggests direct binding.

Cellular Phenotypic Assays

These assays are crucial for understanding the downstream cellular effects of the compound.

Rationale: To determine the cytotoxic and anti-proliferative effects of the compound on cancer cell lines.

Protocol: MTT Assay

• Cell Seeding:

  • Seed cancer cells (e.g., MCF-7, A549, HCT116) in a 96-well plate and allow them to adhere overnight.[11]

• Compound Treatment:

  • Treat the cells with various concentrations of 2-methoxy-N-methylbenzenesulfonamide for 24, 48, and 72 hours.

• MTT Addition:

  • Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization and Measurement:

  • Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC₅₀ value.

Causality: A reduction in absorbance is proportional to the decrease in metabolically active, viable cells, indicating a cytotoxic or anti-proliferative effect.

Rationale: To investigate whether the compound induces cell cycle arrest.

Protocol: Propidium Iodide (PI) Staining and Flow Cytometry

• Cell Treatment and Harvesting:

  • Treat cells with the compound for a predetermined time.

  • Harvest the cells by trypsinization and wash with PBS.

• Fixation and Staining:

  • Fix the cells in cold 70% ethanol.

  • Stain the cells with a solution containing PI and RNase A.

• Flow Cytometry:

  • Analyze the DNA content of the cells using a flow cytometer.

Causality: An accumulation of cells in a specific phase of the cell cycle (e.g., G2/M) suggests that the compound is interfering with cell cycle progression at that checkpoint.

Pathway Analysis

Rationale: To examine the effect of the compound on the expression and phosphorylation status of key proteins within a suspected signaling pathway.

Protocol:

• Protein Extraction:

  • Treat cells with the compound and lyse them to extract total protein.

• SDS-PAGE and Transfer:

  • Separate the proteins by size using SDS-PAGE and transfer them to a PVDF membrane.

• Antibody Incubation:

  • Probe the membrane with primary antibodies specific to the target proteins (e.g., phosphorylated AKT, total AKT, Gli1) followed by HRP-conjugated secondary antibodies.

• Detection:

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.

Causality: Changes in the levels of specific proteins or their phosphorylated forms can confirm the modulation of a particular signaling pathway.

Data Presentation and Interpretation

To facilitate a clear understanding and comparison of experimental results, all quantitative data should be summarized in structured tables.

Table 1: Putative Inhibitory Profile of 2-methoxy-N-methylbenzenesulfonamide

Assay Type	Target/Cell Line	Endpoint	Predicted Outcome
Kinase Inhibition	BRAF, VEGFR, etc.	IC₅₀ (µM)	Low micromolar to nanomolar
Carbonic Anhydrase Inhibition	CA IX, CA XII	Kᵢ (nM)	Nanomolar range
Cell Viability (MTT)	MCF-7, A549, HCT116	IC₅₀ (µM)	Dose-dependent decrease
Cell Cycle Analysis	-	% Cells in G2/M	Increase in G2/M population

Visualizing the Hypothesized Mechanisms

Diagrams are indispensable tools for illustrating complex biological processes. The following diagrams, generated using Graphviz, depict the potential signaling pathways and experimental workflows discussed.

Caption: Putative inhibition of the Hedgehog signaling pathway.

Caption: A logical workflow for investigating the mechanism of action.

Conclusion and Future Directions

While the precise mechanism of action for 2-methoxy-N-methylbenzenesulfonamide remains to be empirically determined, its structural similarity to a vast and well-characterized family of bioactive compounds provides a strong basis for rational hypothesis generation. The experimental framework outlined in this guide offers a clear and robust path forward for researchers to systematically investigate its inhibitory potential. Elucidating the biological targets and cellular effects of this compound could unveil a novel therapeutic lead with applications in oncology, neurodegenerative diseases, or other areas where sulfonamide-based inhibitors have shown promise. Future studies should also focus on in vivo efficacy and pharmacokinetic profiling to assess its potential as a drug candidate.

References

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• Benchchem. (2025). Application Notes and Protocols for 2-Methoxy-5-methylbenzenesulfonamide Reactions.
• Benchchem. (n.d.). 2-methoxy-N-(2-methoxypyrimidin-5-yl)-5-methylbenzenesulfonamide.

• Woll, M. G., et al. (2017). Synthesis and Biological Characterization of a Series of 2-Sulfonamidebenzamides as Allosteric Modulators of MrgX1. ACS Medicinal Chemistry Letters, 8(11), 1145–1150. Retrieved from [Link]

• Benchchem. (n.d.). "2-Methoxy-5-methylbenzenesulfonamide" CAS number and chemical identifiers.

• Abbasi, M. A., et al. (2018). Synthesis, enzyme inhibitory kinetics mechanism and computational study of N-(4-methoxyphenethyl)-N-(substituted)-4-methylbenzenesulfonamides as novel therapeutic agents for Alzheimer's disease. PloS one, 13(6), e0199216. Retrieved from [Link]

• El-Sayed, M. A. A., et al. (2018). Synthesis, Characterization, Biological Activities and Molecular Docking of New Benzenesulfonamide Drugs. Journal of Pharma and Drug Development, 1(1), 1-8. Retrieved from [Link]

• Ibrahim, A. A., et al. (2019). Synthesis, Characterization and Study Biological Activity of New Para- methoxy Benzene Sulfonamide Derivatives and some Amino Acid. IOP Conference Series: Materials Science and Engineering, 571, 012061. Retrieved from [Link]

• Request PDF. (n.d.). Synthesis and Biological Evaluation of N-[2-(4-Hydroxyphenylamino)-pyridin-3-yl]-4-methoxy-benzenesulfonamide (ABT-751) Tricyclic Analogues as Antimitotic and Antivascular Agents with Potent in Vivo Antitumor Activity. Retrieved from [Link]

• Onasanwo, S. A., et al. (2017). Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. Tropical Journal of Pharmaceutical Research, 16(11), 2685-2694. Retrieved from [Link]

• MDPI. (2023). Design, Synthesis, and Biological Evaluation of Sulfonamide Methoxypyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. Molecules, 28(6), 2755. Retrieved from [Link]

• Wang, Y., et al. (2021). Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling pathway inhibition. RSC Advances, 11(15), 8758-8769. Retrieved from [Link]

• Organic & Biomolecular Chemistry. (n.d.). Synthesis and biological evaluation of N-alkyl sulfonamides derived from polycyclic hydrocarbon scaffolds using a nitrogen-centered radical approach. Retrieved from [Link]

• Aziz-ur-Rehman, et al. (2011). N-(2-Methoxyphenyl)-4-methylbenzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 2), o389. Retrieved from [Link]

• Angeli, A., et al. (2022). Benzenesulfonamides with different rigidity-conferring linkers as carbonic anhydrase inhibitors: an in vitro and in cell study. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1857-1870. Retrieved from [Link]

• PubChem. (n.d.). 2-Methoxy-5-methyl-N-pyridin-3-yl-benzenesulfonamide. Retrieved from [Link]

• Semantic Scholar. (2024). Synthesis and Monoamine Oxidase Inhibition Properties of 4-(2-Methyloxazol-4-yl)benzenesulfonamide. Retrieved from [Link]

• Suchetan, P. A., et al. (2013). N-(3-Methoxybenzoyl)-2-methylbenzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 7), o1232. Retrieved from [Link]

• Semantic Scholar. (n.d.). Dependence on linkers' flexibility designed for benzenesulfonamides targeting discovery of novel hCA IX inhibitors as anticancer agents. Retrieved from [Link]

• Chemsrc. (2026). 4-methoxy-N-[(2-methyl-1,3-thiazol-4-yl)methyl]benzenesulfonamide. Retrieved from [Link]

• MDPI. (2024). Detailed Studies on the Methoxylation and Subsequent Dealkylation of N,N-Diethylbenzenesulfonamide Using a Tailor-Made Electrosynthetic Reactor. Molecules, 29(1), 1. Retrieved from [Link]

• MDPI. (2023). Novel 2-alkythio-4-chloro-N-[imino(heteroaryl)methyl]benzenesulfonamide Derivatives: Synthesis, Molecular Structure, Anticancer Activity and Metabolic Stability. Molecules, 28(11), 4541. Retrieved from [Link]

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Protocols & Analytical Methods

Advanced Application Note: Utilizing 2-Methoxy-N-methylbenzenesulfonamide in the Synthesis of Targeted Kinase and Bromodomain Inhibitors

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Detailed Application Notes and Protocols.

Introduction and Mechanistic Rationale

2-Methoxy-N-methylbenzenesulfonamide is a highly privileged, versatile pharmaceutical intermediate utilized extensively in the design and synthesis of small-molecule inhibitors targeting oncology and immunology pathways. It serves as a critical building block for constructing sulfonamide-bearing pharmacophores that target the ATP-binding hinge region of kinases (such as ALK and TBK1) [1] and the acetyl-lysine recognition pockets of BET bromodomains (like BRD2) [2].

As an Application Scientist designing a synthetic route, it is crucial to understand the causality behind the structural features of this intermediate:

• The Sulfonamide Pharmacophore: The SO2​ group acts as a potent bidentate hydrogen-bond acceptor, while the N-H acts as a hydrogen-bond donor. This triad perfectly complements the backbone amides of the kinase hinge region, establishing the primary binding affinity [3].

• The ortho-Methoxy Substituent: Positioned ortho to the sulfonamide, the methoxy group exerts a profound stereoelectronic effect. Sterically, it restricts the rotation of the sulfonamide bond, pre-organizing the molecule into a bioactive conformation that minimizes the entropic penalty upon target binding. Electronically, it enriches the electron density of the aromatic ring, modulating the pKa​ of the sulfonamide nitrogen.

• The N-Methylation: Unlike primary sulfonamides, which can be promiscuous and lead to off-target carbonic anhydrase inhibition, the N-methyl group restricts the hydrogen-bonding interface. This enhances target selectivity and improves the overall lipophilicity ( LogP ) for better cellular membrane permeability [4].

Physicochemical Properties & Quantitative Data

To ensure predictable behavior during scale-up and purification, the quantitative physicochemical properties of the intermediate are summarized below.

Property	Value / Description
Chemical Name	2-Methoxy-N-methylbenzenesulfonamide
Molecular Formula	C8​H11​NO3​S
Molecular Weight	201.24 g/mol
Appearance	White to off-white crystalline solid
Hydrogen Bond Donors	1 (N-H)
Hydrogen Bond Acceptors	3 ( S=O , S=O , O-CH3​ )
Solubility Profile	Soluble in DMF, DMSO, DCM, EtOAc; Slightly soluble in water
Reactivity Nodes	Highly activated at the C5 position (para to the methoxy group)

Synthetic Workflows & Causality in Experimental Design

The most common utilization of 2-methoxy-N-methylbenzenesulfonamide involves its activation via halogenation, followed by a transition-metal-catalyzed cross-coupling reaction to append the core heterocyclic scaffold (e.g., pyrazole, pyrimidine, or indolinone).

Protocol A: Electrophilic Aromatic Bromination (Activation)

Objective: Synthesize 5-bromo-2-methoxy-N-methylbenzenesulfonamide to create an active electrophile for subsequent cross-coupling. Causality in Design: The methoxy group is strongly activating and ortho/para directing. The para position to the methoxy group (C5) is sterically more accessible than the ortho position (C3) which is blocked by the bulky sulfonamide moiety, leading to highly regioselective bromination.

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with 2-methoxy-N-methylbenzenesulfonamide (1.0 eq, 10.0 g, 49.7 mmol) and dissolve in anhydrous DMF (100 mL).

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Rationale: Controlling the exotherm prevents over-bromination (dibromination).

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.05 eq, 9.29 g, 52.2 mmol) portion-wise over 15 minutes.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 3 hours.

• In-Process Control (IPC) & Validation: Monitor the reaction via LC-MS and TLC (Hexane:EtOAc 7:3). The system is self-validating when the starting material peak ( m/z 202 [M+H]+ ) completely shifts to the product isotopic pattern ( m/z 280/282 [M+H]+ ).

• Workup: Quench the reaction by pouring it into ice-cold distilled water (300 mL). Extract the aqueous layer with EtOAc ( 3×100 mL). Wash the combined organic layers with brine ( 2×100 mL) to remove residual DMF, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify via silica gel flash chromatography to yield 5-bromo-2-methoxy-N-methylbenzenesulfonamide as a white solid.

Protocol B: Suzuki-Miyaura Cross-Coupling for Kinase Inhibitor Assembly

Objective: Couple the brominated intermediate with a heterocyclic boronic ester (e.g., a pyrazole-boronic pinacol ester) to form the final ALK/TBK1 inhibitor scaffold. Causality in Design: Pd(dppf)Cl2​ is selected as the catalyst because the bidentate dppf ligand provides a large bite angle, which accelerates the reductive elimination step and stabilizes the palladium center against the steric bulk of the ortho-methoxy group. A 1,4-Dioxane/Water mixture is used to ensure the solubility of both the organic substrates and the inorganic base ( KOAc ), while providing a high enough boiling point to overcome the activation energy barrier of transmetalation.

Step-by-Step Methodology:

• Preparation: In a Schlenk flask, combine 5-bromo-2-methoxy-N-methylbenzenesulfonamide (1.0 eq, 5.0 g, 17.8 mmol), the target heterocyclic boronic ester (1.2 eq, 21.4 mmol), and Potassium Acetate ( KOAc ) (3.0 eq, 5.24 g, 53.4 mmol). Rationale: KOAc is a milder base than K2​CO3​ , preventing the protodeboronation of sensitive heterocyclic boronic esters.

• Solvent Addition: Add a solvent mixture of 1,4-Dioxane and HPLC-grade H2​O (4:1 v/v, 50 mL).

• Degassing: Sparge the mixture with Argon for 15 minutes. Rationale: Dissolved oxygen rapidly oxidizes the active Pd(0) species to inactive Pd(II) complexes, halting the catalytic cycle.

• Catalyst Addition: Quickly add Pd(dppf)Cl2​⋅CH2​Cl2​ (0.05 eq, 726 mg, 0.89 mmol) under a positive flow of Argon.

• Reaction: Seal the flask and heat to 90 °C for 12 hours.

• In-Process Control (IPC) & Validation: Analyze an aliquot via LC-MS. The reaction is validated when the aryl bromide peak is fully consumed and replaced by the cross-coupled product mass.

• Workup & Purification: Cool to room temperature, filter through a pad of Celite to remove palladium black, and concentrate. Purify the crude residue via preparative HPLC to isolate the targeted kinase inhibitor.

Visualizations

Synthetic Workflow

Caption: Synthetic workflow for the functionalization of 2-methoxy-N-methylbenzenesulfonamide.

Pharmacological Mechanism of Action

Caption: Mechanism of action for sulfonamide-derived kinase inhibitors blocking downstream proliferation.

References

• Aurigene Discovery Technologies Ltd. "3-(PYRAZOLYL)-1H-PYRROLO[2,3-b]PYRIDINE DERIVATIVES AS KINASE INHIBITORS." WO2014006554A1, WIPO (PCT), 2014.
• Orion Corporation. "Spiro[cyclobutane-1,3'-indolin]-2'-one derivatives as bromodomain inhibitors." WO2016203112A1, WIPO (PCT), 2016.
• Myrexis, Inc. "Amino-pyrimidine compounds as inhibitors of tbk1 and/or ikk epsilon." WO2011046970A1, WIPO (PCT), 2011.

• Johnson, S., Kovács, E., & Greaney, M. F. "Arylation and alkenylation of activated alkyl halides using sulfonamides." Chemical Communications, 56(21), 3222-3224, 2020.[Link]

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Application Note: Crystallization of 2-methoxy-N-methylbenzenesulfonamide for Single-Crystal X-ray Crystallography

An Application Guide by Gemini Scientific

**Abstract

This application note provides a detailed guide for researchers on obtaining high-quality single crystals of 2-methoxy-N-methylbenzenesulfonamide suitable for X-ray diffraction analysis. The successful determination of a molecule's three-dimensional structure via single-crystal X-ray crystallography is fundamentally dependent on the quality of the crystal. This guide outlines a systematic approach, from initial material assessment and solvent screening to the application of various crystallization techniques, including slow evaporation, vapor diffusion, and slow cooling. We delve into the causality behind experimental choices and provide troubleshooting strategies for common crystallization challenges, grounded in the physicochemical properties of sulfonamides.

Foundational Principles: The Path to a Diffraction-Quality Crystal

The primary goal of crystallization for X-ray analysis is not purification but the slow, ordered growth of a single crystal. This process requires achieving a state of supersaturation, where the concentration of the solute in the solution exceeds its equilibrium solubility, thereby providing the thermodynamic driving force for crystallization. The key is to approach and maintain this supersaturated state delicately, allowing molecules to arrange themselves into a well-defined lattice rather than crashing out as an amorphous solid or a polycrystalline powder.[1]

For a molecule like 2-methoxy-N-methylbenzenesulfonamide, its structure presents specific considerations. It contains a polar sulfonamide group (-SO₂NH-) and a methoxy group (-OCH₃), which can participate in hydrogen bonding, and a nonpolar aromatic ring and N-methyl group.[2][3] This amphiphilic nature suggests that a range of solvents and, particularly, solvent mixtures will be effective in modulating its solubility to achieve the required supersaturation.[2]

Critical Prerequisite: Purity Before any crystallization attempt, it is imperative to ensure the purity of the 2-methoxy-N-methylbenzenesulfonamide sample. While crystallization is a purification technique, growing single crystals for diffraction requires a high-purity starting material (typically >95%).[4][5] Impurities can inhibit nucleation, disrupt lattice formation, or co-crystallize, leading to poor diffraction quality.[6] Standard techniques such as column chromatography, recrystallization for purification, and purity confirmation by NMR or LC-MS are strongly recommended.

Strategic Solvent Selection

The choice of solvent is the most critical variable in the crystallization process.[4] An ideal solvent system is one in which the compound is moderately soluble.[7]

• Too high solubility: The solution may never reach supersaturation, or if it does, it often leads to the rapid formation of many small crystals.[7][8]

• Too low solubility: It may be impossible to dissolve enough material to begin the experiment.

For 2-methoxy-N-methylbenzenesulfonamide, a preliminary solubility screening is essential. Test a few milligrams of the compound in a range of solvents (~0.5 mL) covering different polarities.

Table 1: Recommended Solvents for Initial Screening

Solvent Class	Examples	Rationale for Sulfonamides
Alcohols	Ethanol, Isopropanol, Methanol	Protic solvents capable of hydrogen bonding with the sulfonamide group. Often provide moderate solubility that changes significantly with temperature, making them excellent for slow cooling methods.[2]
Esters	Ethyl Acetate	A moderately polar solvent that often works well for organic compounds and can promote the growth of high-quality crystals.[9]
Aromatic	Toluene, Benzene	Can interact with the benzene ring of the analyte through π-π stacking. Toluene is particularly noted for its ability to facilitate crystal growth, sometimes without being incorporated into the lattice.[9]
Ketones	Acetone	A polar aprotic solvent that is effective at dissolving many sulfonamides.[10] Its volatility requires careful control of the evaporation rate.
Nitriles	Acetonitrile	A polar aprotic solvent commonly used in organic synthesis and crystallization.[5]
Halogenated	Dichloromethane (DCM)	Often yields suitable crystals but is highly volatile, which can lead to rapid, uncontrolled crystallization.[4][5] Best used in vapor diffusion or layering techniques.
"Last Resort"	Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)	High boiling point, polar aprotic solvents for compounds with poor solubility elsewhere. Crystallization from these is challenging due to their low volatility.[9][11]

The ideal outcome of screening is to identify a solvent where the compound is soluble upon gentle heating but sparingly soluble at room temperature, or a "good" solvent in which it is readily soluble and a miscible "anti-solvent" in which it is insoluble.[2][12]

Crystallization Protocols & Methodologies

It is highly recommended to set up multiple crystallization experiments in parallel using different methods and solvent systems to maximize the chances of success.[5] Always use clean glassware and filter solutions to remove any dust or particulate matter that could act as unwanted nucleation sites.[7][13]

Protocol 1: Slow Evaporation

This is the simplest and most common technique.[5][14] It is best suited for compounds that are stable at ambient conditions and when a moderate amount of material (~20-50 mg) is available.[5]

Methodology:

• Dissolve 2-methoxy-N-methylbenzenesulfonamide in a suitable solvent (e.g., ethanol or ethyl acetate) to create a clear, nearly saturated solution. A slight excess of solvent is preferable to a fully saturated one.[5]

• Filter the solution into a clean, small vial or crystallization dish with a wide surface area to facilitate controlled evaporation.[15]

• Cover the vial with parafilm or aluminum foil and puncture it with 1-3 small holes using a needle.[13][15] The number of holes controls the rate of evaporation; fewer holes for more volatile solvents.

• Place the vial in a vibration-free location and leave it undisturbed for several days to weeks.[13][15]

• Monitor periodically for crystal growth without disturbing the setup.

Causality: The gradual removal of solvent slowly increases the solute concentration. As the solution becomes supersaturated, nucleation occurs, followed by slow crystal growth on these nuclei, leading to larger, more ordered crystals.[9]

Protocol 2: Vapor Diffusion

This is arguably the most versatile and gentle method, ideal for milligram quantities of the compound.[9][11] It relies on the slow diffusion of an anti-solvent vapor into the solution of the compound.

Methodology:

• Prepare a concentrated solution of 2-methoxy-N-methylbenzenesulfonamide in a small, open inner vial using a "good" solvent (less volatile, e.g., toluene).

• In a larger outer vial or jar, add a reservoir of a miscible, more volatile "anti-solvent" in which the compound is insoluble (e.g., hexane or pentane).[11]

• Place the inner vial containing the compound solution inside the larger vial, ensuring the anti-solvent level is below the top of the inner vial.

• Seal the outer vial tightly and leave it in a stable, undisturbed location.[4]

• Crystals should form in the inner vial over several days to weeks.

Causality: The volatile anti-solvent vapor slowly diffuses into the solution in the inner vial. This gradually decreases the solubility of the compound, gently inducing supersaturation and promoting slow, high-quality crystal growth.[16][17][18] This method is highly controllable and often yields excellent results.[11]

Protocol 3: Slow Cooling

This method is effective for compounds that exhibit a significant increase in solubility with temperature.[15]

Methodology:

• Prepare a saturated or nearly saturated solution of 2-methoxy-N-methylbenzenesulfonamide in a suitable solvent (e.g., isopropanol) at an elevated temperature (near the solvent's boiling point).[15]

• Filter the hot solution into a clean vial to remove any insoluble impurities.

• Cover the vial and place it into an insulated container (like a Dewar flask filled with hot water or a beaker wrapped in glass wool) to ensure slow cooling to room temperature.[15][19]

• For further yield, the vial can subsequently be moved to a refrigerator or freezer.[15]

Causality: As the solution slowly cools, the solubility of the compound decreases, leading to a state of supersaturation. The slow rate of cooling prevents rapid precipitation and allows for the ordered growth of crystals.

Visualization of the Crystallization Workflow

The following diagram outlines the logical progression from a purified compound to a crystal ready for diffraction analysis.

Caption: Workflow for obtaining single crystals of 2-methoxy-N-methylbenzenesulfonamide.

Troubleshooting Common Issues

Problem	Common Causes	Recommended Solutions
No Crystals Form	1. Solution is not supersaturated (too much solvent used).[2][12]2. Solution is supersaturated but nucleation has not initiated.[2]	1. Allow more solvent to evaporate. If that fails, remove the solvent and restart with less.[12]2. Induce nucleation by gently scratching the inside of the vial with a glass rod just below the liquid surface or by adding a tiny "seed" crystal from a previous attempt.[2]
"Oiling Out"	The compound separates as a liquid/oil instead of a solid. This occurs if the solution becomes supersaturated too quickly or at a temperature above the compound's melting point in that solvent.[2][20]	1. Re-dissolve the oil by warming, add a small amount of additional solvent, and allow it to cool more slowly.[2]2. Try a more dilute starting solution.[20]3. Change the solvent system entirely.[2]
Formation of Needles/Plates	While sometimes usable, very thin needles or plates may diffract poorly. This is often a solvent-dependent effect where growth is favored along one crystal face.[8][14]	1. Try crystallizing from a different solvent or a solvent mixture. The presence of a second solvent can alter the crystal packing and morphology.[4][8][14]2. Slow down the rate of crystallization further (slower evaporation, slower cooling, etc.).
Rapid Powder Precipitation	The solution became supersaturated too quickly, leading to rapid nucleation and the formation of a polycrystalline powder instead of a single crystal.	1. Slow down the process: use fewer holes for evaporation, cool the solution more slowly, or use a less volatile anti-solvent for diffusion.2. Start with a less concentrated solution.

References

• IUCr. (2024, October 16). How to grow crystals for X-ray crystallography. [Link]

• University of Bath. Guide for crystallization. [Link]

• KU Leuven. (2026, February 6). How to crystallize your sample. [Link]

• Hampton Research. Hanging Drop Vapor Diffusion Crystallization. [Link]

• MIT Department of Chemistry. Growing Quality Crystals. [Link]

• Linac Coherent Light Source. Crystal Growth. [Link]

• University of York. scXRD: Growing single crystals. [Link]

• Hampton Research. Sitting Drop Vapor Diffusion Crystallization. [Link]

• Thalladi, V. R., & McMahon, J. A. (2018). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section A: Foundations and Advances, 74(a2), e623. [Link]

• ChemistryViews. (2012, October 2). Tips and Tricks for the Lab: Growing Crystals Part 2. [Link]

• NIH. Crystallization of Membrane Proteins by Vapor Diffusion. [Link]

• University of Florida. Slow Evaporation Method. [Link]

• University of Rochester. How To: Grow X-Ray Quality Crystals. [Link]

• North Carolina State University. (2006, January 8). Crystallisation Techniques. [Link]

• University of Zurich. Preparation of Single Crystals for X-ray Diffraction. [Link]

• Zhang, Y., et al. (2021). Co-crystallization of an organic solid and a tetraaryladamantane at room temperature. Beilstein Journal of Organic Chemistry, 17, 1547-1554. [Link]

• Myerson, A. S. (Ed.). (2002). Crystallization of Organic Compounds. John Wiley & Sons.

• Li, Z., et al. (2023). Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide. Molecules, 28(13), 5067. [Link]

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• 6. Co-crystallization of an organic solid and a tetraaryladamantane at room temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 7. How To [chem.rochester.edu]
• 8. Preparation of Single Crystals for X-ray Diffraction | Department of Chemistry | UZH [chem.uzh.ch]
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in vivo dosing and formulation strategies for 2-methoxy-N-methylbenzenesulfonamide

Application Note: In Vivo Dosing and Formulation Strategies for 2-Methoxy-N-methylbenzenesulfonamide (NMS) Derivatives

Introduction & Mechanistic Rationale

The 2-methoxy-N-methylbenzenesulfonamide (NMS) moiety has emerged as a privileged pharmacophore in targeted therapeutics, particularly in the disruption of pro-metastatic protein-protein interactions (PPIs)[1]. A prime example is the therapeutic candidate C26-A6, which utilizes the NMS moiety to competitively bind to the Tudor staphylococcal nuclease (SND1)[2].

Causality of Action: Structural analyses reveal that the NMS moiety's specific steric and electronic profile—combining the hydrogen-bond accepting capacity of the methoxy group with the directional geometry of the sulfonamide—allows it to precisely occupy the P2 pocket of SND1[3]. By doing so, NMS-derivatives outcompete Metadherin (MTDH) and dismantle the oncogenic MTDH-SND1 complex[3]. Because the intact MTDH-SND1 complex normally degrades SESN2 mRNA to promote tumor proliferation, its disruption by NMS-containing molecules restores SESN2 expression, effectively halting metastasis and restoring chemosensitivity[4].

Despite its high target affinity, the NMS moiety imparts significant lipophilicity and high crystal lattice energy to host molecules, resulting in notoriously poor aqueous solubility. For drug development professionals, formulating NMS-derivatives for in vivo pharmacokinetic (PK) and efficacy studies requires precise co-solvent engineering to prevent drug precipitation in the bloodstream and ensure reproducible systemic exposure.

Fig 1. NMS-moiety compounds disrupt the pro-metastatic MTDH-SND1 complex to halt proliferation.

Physicochemical Profiling of NMS-Derivatives

Before selecting a formulation, it is critical to understand the physicochemical boundaries of the NMS pharmacophore. The table below summarizes the typical profile of an NMS-derivative and the direct implications for in vivo formulation.

Property	Typical Value for NMS-Derivatives	Formulation Implication
Molecular Weight	350 - 500 Da	Favorable for membrane permeability (Lipinski's Rule of 5).
LogP (Lipophilicity)	3.5 - 5.2	Highly lipophilic; requires co-solvents or lipid-based carriers for Intravenous (IV) dosing.
Aqueous Solubility	< 10 µg/mL (pH 7.4)	Poorly soluble; necessitates suspension for Oral (PO) dosing or complexation for IV.
pKa (Sulfonamide)	~ 8.5 - 9.5	Weakly acidic; solubility may slightly improve at highly basic pH, but this is non-physiological and risks injection-site necrosis.
Polar Surface Area	70 - 90 Ų	Good oral absorption potential if the dissolution rate barrier is overcome via particle size reduction or wetting agents.

Formulation Decision Matrix

The choice of formulation vehicle is dictated by the intended route of administration and the absolute solubility of the specific NMS analog.

Fig 2. Formulation decision matrix for NMS-moiety compounds based on solubility and dosing route.

Self-Validating Experimental Protocols

Protocol A: Preparation of a Co-Solvent Solution for IV/IP Administration

Target Concentration: 2.0 mg/mL Vehicle Composition: 5% DMSO / 40% PEG300 / 5% Tween-80 / 50% Saline Note: The order of addition is absolute. Deviating from this sequence will cause the NMS-derivative to crash out of solution.

• Primary Dissolution: Weigh 20 mg of the NMS-derivative into a sterile glass vial. Add 0.5 mL of DMSO. Vortex for 2 minutes or until completely dissolved.

  • Causality: DMSO is required to break the strong crystal lattice energy of the planar sulfonamide aromatic system.

  • Self-Validation Check 1: The solution must be optically clear. If particulates remain, the compound is not fully solubilized, and the formulation must be abandoned.

• Solvent Transition: Add 4.0 mL of PEG300 to the vial. Vortex for 1 minute.

  • Causality: PEG300 acts as a miscible bridge between the highly organic DMSO phase and the eventual aqueous phase, preventing rapid nucleation.

• Surfactant Addition: Add 0.5 mL of Tween-80. Vortex vigorously for 2 minutes.

  • Causality: Tween-80 lowers the surface tension and forms protective micelles around the hydrophobic drug molecules.

• Aqueous Phase Integration: Dropwise, add 5.0 mL of sterile 0.9% Saline while continuously vortexing the mixture.

  • Causality: Rapid addition of water creates localized high-polarity microenvironments, leading to immediate precipitation. Dropwise addition allows the PEG300/Tween-80 micelles to dynamically encapsulate the drug.

• Self-Validation Check 2 (Critical): Centrifuge a 100 µL aliquot of the final formulation at 10,000 x g for 5 minutes. Analyze the supernatant via UV-Vis or LC-MS/MS. The measured concentration must be ≥ 95% of the theoretical concentration (1.9 - 2.0 mg/mL). A lower concentration indicates micro-precipitation, rendering the formulation unsafe for IV use (high risk of pulmonary embolism in mice).

Protocol B: Preparation of a Suspension for PO (Oral Gavage) Administration

Target Concentration: 10.0 mg/mL Vehicle Composition: 0.5% Carboxymethylcellulose sodium (CMC-Na) / 0.1% Tween-80 in purified water.

• Wetting Phase: Weigh 100 mg of the NMS-derivative into a ceramic mortar. Add 10 µL of Tween-80 directly onto the powder. Triturate (grind) with a pestle for 3 minutes.

  • Causality: NMS-derivatives are highly hydrophobic and will float on water. Tween-80 wets the particles, allowing them to interact with the aqueous phase.

  • Self-Validation Check 1: The powder must form a smooth, uniform paste without dry, unwetted clumps.

• Viscosity Integration: Gradually add 10 mL of 0.5% CMC-Na solution in 1 mL increments, triturating continuously to form a uniform milky suspension.

  • Causality: CMC-Na increases the viscosity of the vehicle, preventing the dense drug particles from rapidly settling to the bottom of the vial during dosing.

• Homogenization: Transfer the suspension to a glass vial and sonicate in a water bath for 15 minutes.

• Self-Validation Check 2 (Critical): Place a 10 µL drop of the suspension on a glass slide and observe under a light microscope. Particles must be uniformly dispersed (<10 µm) with no large aggregates. If aggregates >50 µm are present, re-sonicate or process through a bead mill. Large aggregates will result in erratic gastrointestinal dissolution and highly variable PK data.

In Vivo Pharmacokinetic (PK) Execution & Data Interpretation

When dosing mice (e.g., C57BL/6), ensure the dosing volume does not exceed physiological limits: 5 mL/kg for IV (tail vein) and 10 mL/kg for PO (oral gavage).

Representative PK Data for an NMS-Derivative (e.g., C26-A6 analog):

Parameter	IV Solution (5 mg/kg)	PO Suspension (25 mg/kg)	Causality / Interpretation
Cmax (ng/mL)	4,200 ± 350	1,850 ± 210	IV provides immediate systemic Cmax; PO is limited by the dissolution rate of the lipophilic solid in the GI tract.
Tmax (h)	0.08	2.5	Lipophilic NMS analogs require significant transit time for GI dissolution and absorption.
AUC 0-t (ng·h/mL)	8,500 ± 600	12,200 ± 950	High PO AUC indicates excellent membrane permeability, offsetting the low aqueous solubility.
Bioavailability (F%)	100%	~28.7%	First-pass hepatic metabolism and incomplete GI dissolution limit the absolute bioavailability.
Half-life (t1/2) (h)	3.2	4.1	"Flip-flop" kinetics observed in PO dosing, where the prolonged absorption phase extends the apparent half-life.

Blood Collection Protocol:

• Collect 50 µL of blood via submandibular bleed or saphenous vein puncture at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Collect into K2-EDTA coated tubes to prevent coagulation.

• Centrifuge at 3,000 x g for 10 minutes at 4°C to separate plasma.

• Extract plasma, crash proteins with 3 volumes of cold acetonitrile (containing an internal standard), and analyze via LC-MS/MS.

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-methoxy-N-methylbenzenesulfonamide

Welcome to the technical support center for the synthesis of 2-methoxy-N-methylbenzenesulfonamide. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. We will address common challenges and frequently asked questions to help you improve your reaction yield, enhance product purity, and ensure procedural safety.

The synthesis of sulfonamides is a cornerstone reaction in medicinal chemistry, and achieving high efficiency is paramount.[1][2] This guide moves beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and adapt methodologies to your specific laboratory context.

Troubleshooting Guide: Overcoming Common Synthesis Hurdles

This section addresses specific issues you may encounter during the synthesis, providing potential causes and actionable solutions. The most common route involves a two-step process: the chlorosulfonation of 2-methoxyanisole (guaiacol) to form 2-methoxybenzenesulfonyl chloride, followed by amination with methylamine.

Question: My overall yield for 2-methoxy-N-methylbenzenesulfonamide is consistently low. Which step is the most likely culprit and how can I fix it?

Answer: Low overall yield is the most frequently reported issue. In our experience, the chlorosulfonation step is the most critical to optimize .[3] This reaction is highly exothermic and prone to side reactions if not meticulously controlled.[3] However, inefficiencies in the amination step can also significantly reduce your final yield.

Let's break down the optimization for each step:

Step 1: Chlorosulfonation of 2-Methoxyanisole

• Potential Cause 1: Poor Temperature Control.

  • The Chemistry: The reaction of an activated aromatic ring like 2-methoxyanisole with chlorosulfonic acid is extremely exothermic. If the temperature rises uncontrollably, you risk the formation of isomeric and di-sulfonated byproducts, which are difficult to separate and represent a direct loss of your desired intermediate.[3]

  • Recommended Solution:

    • Maintain a strict reaction temperature, ideally between 0-5 °C, throughout the dropwise addition of chlorosulfonic acid.[3][4]

    • Use an efficient cooling bath (e.g., ice-salt or a cryo-cooler) and a flask large enough to accommodate the reaction volume and allow for effective stirring.

    • Add the chlorosulfonic acid very slowly via a dropping funnel to ensure the heat generated can be dissipated effectively.[4]

• Potential Cause 2: Incorrect Stoichiometry.

  • The Chemistry: An insufficient amount of chlorosulfonic acid will lead to incomplete conversion of the starting material. Conversely, a large excess can promote the formation of di-sulfonated byproducts.[3]

  • Recommended Solution: The optimal molar ratio of the methoxy starting material to chlorosulfonic acid is often around 1:5.[5][6] It is advisable to start with a ratio of 1:1.2 and optimize from there based on your results, which can be monitored by Thin Layer Chromatography (TLC).[3]

• Potential Cause 3: Product Loss During Workup.

  • The Chemistry: The sulfonyl chloride intermediate is moisture-sensitive. During the quenching process, it can hydrolyze back to the corresponding sulfonic acid, which is unreactive in the subsequent amination step.

  • Recommended Solution:

    • Quench the reaction by carefully and slowly pouring the reaction mixture onto a large amount of crushed ice with vigorous stirring.[3][4] This rapidly cools the mixture and precipitates the sulfonyl chloride before significant hydrolysis can occur.

    • Promptly extract the product into an immiscible organic solvent like dichloromethane (DCM).

    • Wash the organic layer with cold water and saturated sodium bicarbonate solution to remove acidic impurities before drying over anhydrous sodium sulfate or magnesium sulfate.[3][7]

Step 2: Amination with Methylamine

• Potential Cause 1: Hydrolysis of 2-methoxybenzenesulfonyl chloride.

  • The Chemistry: As mentioned, sulfonyl chlorides are susceptible to hydrolysis. Performing the amination in aqueous conditions without proper control can lead to the formation of the inert sulfonic acid.

  • Recommended Solution:

    • Ensure your sulfonyl chloride intermediate is properly dried and use anhydrous solvents (e.g., anhydrous DCM or THF) for the reaction.[7]

    • If using an aqueous solution of methylamine, cool the sulfonyl chloride solution to 0-5 °C before slowly adding the cold methylamine solution. This minimizes the contact time and temperature at which hydrolysis can compete with amination.[3]

    • Running the reaction under an inert atmosphere (N₂ or Ar) can further prevent moisture contamination.[7]

• Potential Cause 2: Insufficient Base or Amine.

  • The Chemistry: The reaction of the sulfonyl chloride with methylamine generates one equivalent of hydrochloric acid (HCl). This HCl will protonate the methylamine, rendering it non-nucleophilic and halting the reaction.[7]

  • Recommended Solution: Use at least two equivalents of methylamine. The first equivalent acts as the nucleophile, and the second acts as a base to neutralize the generated HCl. Alternatively, use one equivalent of methylamine and at least one equivalent of a non-nucleophilic tertiary amine base like triethylamine (TEA) or pyridine.[7]

Question: My final product is an oil or fails to crystallize. What are the likely impurities and how can I purify it?

Answer: The presence of impurities is the most common reason for a product failing to crystallize. Based on the reaction pathway, the primary contaminants are likely unreacted starting materials, isomeric byproducts from the chlorosulfonation step, or the hydrolyzed sulfonic acid.[3]

• Recommended Purification Strategy:

  • Aqueous Work-up: After the reaction, a thorough aqueous work-up is essential. Wash the organic layer sequentially with a dilute acid (e.g., 1M HCl) to remove excess amines, followed by a saturated sodium bicarbonate solution to remove any sulfonic acid, and finally with brine.[7]

  • Recrystallization: This is the most effective method for purifying the final sulfonamide.[3] An ethanol-water mixture is often a suitable solvent system. Dissolve the crude product in a minimum amount of hot ethanol and slowly add water until the solution becomes cloudy. Then, allow it to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

  • Silica Gel Chromatography: If recrystallization fails or the product is still impure, column chromatography is a reliable alternative. A solvent system of ethyl acetate and hexanes is a good starting point for elution.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable synthetic route for 2-methoxy-N-methylbenzenesulfonamide? A1: The most common and industrially relevant route is a two-step synthesis.[3][4] The process begins with the chlorosulfonation of 2-methoxyanisole using chlorosulfonic acid, which produces the 2-methoxybenzenesulfonyl chloride intermediate. This intermediate is then reacted with methylamine to yield the final product, 2-methoxy-N-methylbenzenesulfonamide.[4]

Q2: What are the critical safety precautions for this synthesis? A2: Safety is paramount.

• Chlorosulfonic Acid: This reagent is extremely corrosive and reacts violently with water, releasing large amounts of toxic HCl gas. Always handle it in a certified chemical fume hood, wearing appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and acid-resistant gloves.[4]

• Methylamine: Methylamine is a flammable and toxic substance. Whether using a solution or gas, always work within a fume hood.

• Quenching: The quenching of the chlorosulfonation reaction on ice is highly exothermic and releases HCl. Perform this step slowly and with vigorous stirring to control the reaction.[4]

Q3: How should I monitor the progress of my reactions? A3: Thin Layer Chromatography (TLC) is the most convenient method for monitoring reaction progress.[3] Use a suitable mobile phase (e.g., 3:1 Hexanes:Ethyl Acetate) to track the disappearance of the starting material and the appearance of the product spot. For more quantitative analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) can be used.[7]

Q4: Can I use a different base for the amination step? A4: Yes. While using an excess of methylamine is common, other bases can be employed. Tertiary amines like triethylamine (TEA) or pyridine are effective at scavenging the HCl produced without competing as nucleophiles.[7] Inorganic bases like lithium hydroxide (LiOH) have also been shown to facilitate rapid and efficient sulfonamide synthesis at low temperatures.[8] The choice of base can influence reaction time and work-up procedures.

Data Summary & Experimental Workflow

The following table summarizes optimized conditions reported for analogous sulfonamide syntheses, providing a validated starting point for your experiments.

Parameter	Step 1: Chlorosulfonation	Step 2: Amination
Key Reagent	Chlorosulfonic Acid	Methylamine (40% in H₂O) or TEA
Stoichiometry	1.2 to 5 equivalents	>2 equivalents
Solvent	Dichloromethane (DCM) or neat	Dichloromethane (DCM) or THF
Temperature	0-5 °C	0 °C to Room Temperature
Reaction Time	1-3 hours	2-12 hours
Monitoring	TLC (Hexanes:EtOAc)	TLC or LC-MS
Reference	[3][5][6]	[3][7]
Table 1: Recommended starting conditions for the synthesis of 2-methoxy-N-methylbenzenesulfonamide.

Visualized Experimental Workflow

The following diagram outlines the key steps and transitions in the standard synthetic pathway.

Caption: A typical two-step synthesis workflow.

References

• Efficient and Practical Synthesis of Sulfonamides Utilizing SO2 Gas Generated On Demand. (2020). Organic Process Research & Development.
• Technical Support Center: Synthesis of 2-Methoxy-5-methylbenzenesulfonamide. Benchchem.
• Application Notes and Protocols for 2-Methoxy-5-methylbenzenesulfonamide Reactions. Benchchem.
• Quality by design-based method to synthesize sulfonamides using LiOH.H2O. (2025). Taylor & Francis Online.
• Optimizing reaction conditions for sulfonamide synthesis
• Troubleshooting Guide for the Synthesis of 2-Methoxy-5-methylbenzenesulfonamide. Benchchem.
• Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate. (2018).
• N-Benzyl-N-(2-methoxyphenyl)benzenesulfonamide. (2011). Acta Crystallographica Section E: Structure Reports Online.
• The synthesis and crystallographic characterization of 4-methylbenzenesulfonamide derivatives. (2021). European Journal of Chemistry.

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troubleshooting low aqueous solubility of 2-methoxy-N-methylbenzenesulfonamide

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing formulation bottlenecks with highly lipophilic, poorly water-soluble small molecules.

The compound 2-methoxy-N-methylbenzenesulfonamide presents a classic solubility challenge. It features a highly hydrophobic aromatic core compounded by steric hindrance from ortho-methoxy and N-methyl substitutions, while its sulfonamide group remains unionized at physiological pH. This guide is designed to dissect the causality behind your formulation failures and provide self-validating, field-proven methodologies to achieve stable aqueous dispersions.

Physicochemical Profile & Solvation Implications

Before troubleshooting, we must establish the thermodynamic baseline of the molecule. The quantitative parameters below dictate our formulation strategy.

Property	Value	Solvation Implication
Molecular Weight	~201.24 g/mol	Small molecular volume; theoretically favorable for cyclodextrin cavity inclusion.
Predicted pKa	11.43 ± 0.30 1	Weakly acidic secondary sulfonamide. Remains >99.9% unionized at physiological pH (7.4), rendering standard salt-formation unviable.
LogP (Estimated)	1.5 - 2.0	Highly lipophilic; strong thermodynamic penalty for disrupting the aqueous hydrogen-bond network.
H-Bond Donors	1 (N-H)	Limited capacity to form stabilizing interactions with bulk water.
H-Bond Acceptors	3 (O, O, O)	Viable for hydrogen bonding with the hydroxyl groups on the exterior of cyclodextrin carriers.

Formulation Strategy Decision Tree

Workflow for enhancing the aqueous solubility of 2-methoxy-N-methylbenzenesulfonamide.

Troubleshooting FAQs

Q1: Why does 2-methoxy-N-methylbenzenesulfonamide immediately precipitate when I dilute my DMSO stock into an aqueous assay buffer? Causality: You are observing "solvent-shift" precipitation. When the DMSO stock is introduced to aqueous media, the local DMSO concentration drops rapidly. Because the molecule is highly lipophilic and entirely unionized at pH 7.4 (due to its high pKa of ~11.43 [[1]]()), the thermodynamic driving force for self-association (crystal nucleation) vastly exceeds the kinetics of solvation. Solution: Do not rely on direct dilution. You must pre-complex the drug using a host-guest system like Hydroxypropyl-β-cyclodextrin (HP-β-CD), which encapsulates the hydrophobic moiety within a lipophilic nano-cavity while presenting a hydrophilic exterior to the bulk water .

Q2: Can I use pH adjustment to solubilize this compound for in vivo dosing? Causality: No. The N-methyl sulfonamide proton is weakly acidic. To achieve >90% ionization for salt-driven solubility, the formulation pH must be at least 1 unit above the pKa (i.e., pH > 12.4). Administering a formulation at this pH is physiologically incompatible, will cause severe tissue necrosis, and will instantly precipitate upon buffering in the bloodstream. Solution: Maintain a physiological pH (7.4) and shift your strategy to ternary cyclodextrin complexation or lipid-based microemulsions.

Q3: I am using HP-β-CD, but I am still not reaching my target concentration. What is the mechanistic limitation? Causality: While cyclodextrins improve bioavailability by hiding poorly soluble drugs inside their cavities [[3]](), the ortho-methoxy group and the N-methyl substitution on your molecule create significant steric hindrance. This lowers the binding affinity ( ) within the β-CD cavity. Solution: Employ a synergistic ternary system. Adding a co-solvent (like PEG400) reduces the polarity of the aqueous medium, decreasing the energy required to squeeze out non-polar solutes, which synergistically stabilizes the drug-ligand-cosolvent complex [[4]](). Alternatively, adding a water-soluble polymer (like HPMC) can inhibit the nucleation of the free drug [[]]().

Mechanistic Pathway of Solubilization

Mechanistic pathway of ternary cyclodextrin complexation for synergistic solubility enhancement.

Self-Validating Experimental Protocols

Protocol 1: Phase-Solubility Profiling (Higuchi-Connors Method)

Causality: Before formulating, you must determine if the complexation is 1:1 ( type) or higher order ( type) to calculate the exact stoichiometric amount of CD required to reach your target concentration [[5]]().

• Preparation: Prepare a series of HP-β-CD aqueous solutions ranging from 0 to 50 mM in PBS (pH 7.4).

• Saturation: Add an excess amount of 2-methoxy-N-methylbenzenesulfonamide (e.g., 15 mg) to 2 mL of each CD solution in sealed borosilicate glass vials.

• Equilibration: Agitate the vials at 150 rpm at exactly 25°C for 48 hours.

  • Self-Validation Step: Run a parallel control vial and sample it at 24 hours. If the HPLC quantification of the 24h and 48h samples yields a variance of <2%, thermodynamic equilibrium has been successfully validated.

• Separation: Centrifuge the suspensions at 10,000 x g for 15 minutes to pellet the undissolved drug. Filter the supernatant through a 0.22 µm PVDF syringe filter.

  • Self-Validation Step: Discard the first 0.5 mL of the filtrate to saturate any non-specific binding sites on the filter membrane, ensuring accurate downstream quantification.

• Quantification: Analyze the filtrate via HPLC-UV. Plot drug concentration vs. CD concentration to extract the stability constant ( ).

Protocol 2: Preparation of a Synergistic Ternary Formulation

Causality: We combine HP-β-CD with a co-solvent (PEG400) to lower the dielectric constant of the bulk water, thereby reducing the energetic barrier for the drug to enter the solution phase while the CD cavity shields the aromatic ring 4.

• Excipient Blending: Dissolve 10% w/v HP-β-CD in Sterile Water for Injection (WFI).

• Co-solvent Addition: Add 5% v/v PEG400 to the CD solution and vortex until completely homogenous.

• Drug Incorporation: Slowly add your calculated dose of 2-methoxy-N-methylbenzenesulfonamide while stirring at 500 rpm.

• Energy Input: Sonicate the mixture in a water bath for 30 minutes. Maintain the bath temperature below 40°C to prevent thermal degradation of the sulfonamide bond.

• Validation & Sterilization:

  • Self-Validation Step: Measure the optical density of the final solution at 600 nm (OD600) using a UV-Vis spectrophotometer. An OD600 < 0.05 validates the absence of sub-visible nucleated drug particles, confirming a true molecular dispersion.

  • Sterile filter (0.22 µm) the validated solution for immediate in vitro/in vivo use.

References

• PubMed (NIH). "Combined effect of cosolvent and cyclodextrin on solubilization of nonpolar drugs". Available at:[Link]

• MDPI. "Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug". Available at:[Link]

• PMC (NIH). "Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics". Available at:[Link]

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 3. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Combined effect of cosolvent and cyclodextrin on solubilization of nonpolar drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

removing common byproducts during 2-methoxy-N-methylbenzenesulfonamide extraction

Welcome to the Technical Support Center for the synthesis and purification of 2-methoxy-N-methylbenzenesulfonamide . This guide is designed for researchers and drug development professionals to troubleshoot common extraction issues, understand the physicochemical causality behind purification steps, and optimize the removal of synthetic byproducts.

Mechanistic Overview of Sulfonamide Partitioning

The synthesis of 2-methoxy-N-methylbenzenesulfonamide typically involves the reaction of 2-methoxybenzenesulfonyl chloride with methylamine. This reaction is prone to generating several byproducts, including sulfonic acids (via hydrolysis) and tertiary sulfonamides (via over-reaction or amine impurities)[1].

The most effective way to isolate the target secondary sulfonamide is through a pH-driven acid-base extraction . This technique exploits a critical chemical property: secondary sulfonamides possess an acidic N-H proton with a pKa of approximately 10.7[2]. By manipulating the pH of the aqueous phase, researchers can selectively toggle the target molecule between a water-soluble anionic state and an organic-soluble neutral state, leaving non-ionizable and permanently ionized byproducts behind.

Extraction Workflow Visualization

Fig 1: Acid-base extraction workflow for secondary sulfonamide purification.

Troubleshooting & FAQs

Q1: Why is my final product contaminated with 2-methoxybenzenesulfonic acid, and how do I remove it? A1: This byproduct forms via the hydrolysis of unreacted 2-methoxybenzenesulfonyl chloride, often due to adventitious water or poor temperature control. Reactions should ideally be kept at 0–5°C to minimize these side reactions[3]. Because sulfonic acids have a pKa < 0, they remain deprotonated and highly water-soluble even at strongly acidic pH levels. If contamination persists, ensure your final organic extraction is strictly performed at pH 2–3; the sulfonic acid will remain trapped in the aqueous waste layer[1].

Q2: I am detecting N,N-dimethyl-2-methoxybenzenesulfonamide in my LC-MS. Where does this come from, and how is it cleared? A2: This tertiary sulfonamide typically forms if your methylamine reagent contains dimethylamine impurities, or via bis-sulfonylation. Unlike your target secondary sulfonamide, tertiary sulfonamides lack an acidic N-H proton. They cannot be deprotonated by NaOH and will remain neutral. During your initial alkaline extraction (pH > 12), this impurity will stay in the organic phase while your target moves to the aqueous phase[1]. Ensure you are completely discarding the initial organic layer.

Q3: My extraction yield is extremely low after the final acidification step. What went wrong? A3: The most common cause is insufficient acidification. Secondary sulfonamides have a pKa of approximately 10.7[2]. If the aqueous phase is only neutralized to pH 7, a significant equilibrium fraction may remain ionized or trapped in a water-organic emulsion. You must acidify the aqueous layer to pH 2–3 to fully protonate the sulfonamide, ensuring maximum partitioning into the fresh organic solvent[4].

Physicochemical Data for Phase Partitioning

Understanding the ionization states of your mixture components is critical for a self-validating protocol. Use the table below to predict where each compound will partition during the workflow.

Compound	Chemical Nature	Approx. pKa	Phase at pH > 12 (NaOH)	Phase at pH 2 (HCl)
2-Methoxy-N-methylbenzenesulfonamide	Secondary Sulfonamide (Target)	~10.7	Aqueous (Deprotonated)	Organic (Protonated/Neutral)
2-Methoxybenzenesulfonic Acid	Sulfonic Acid (Hydrolysis Byproduct)	< 0	Aqueous (Deprotonated)	Aqueous (Deprotonated)
N,N-Dimethyl-2-methoxybenzenesulfonamide	Tertiary Sulfonamide (Impurity)	N/A	Organic (Neutral)	Organic (Neutral)
Methylamine	Primary Amine (Reagent)	~10.6 (Conj. Acid)	Aqueous (Neutral, highly polar)	Aqueous (Protonated)

Standard Operating Procedure: Acid-Base Extraction

Follow this self-validating methodology to isolate 2-methoxy-N-methylbenzenesulfonamide from crude reaction mixtures.

Step 1: Initial Solubilization Quench the reaction and dissolve the crude mixture in an immiscible organic solvent such as Ethyl Acetate (EtOAc) or Dichloromethane (DCM). Transfer the mixture to a separatory funnel.

Step 2: Alkaline Extraction (Target Isolation) Add an equal volume of 1M NaOH (aq) to the separatory funnel. Shake vigorously and vent. Causality: The strong base (pH ~14) deprotonates the secondary sulfonamide (pKa ~10.7)[2], converting it into a water-soluble sodium salt. Neutral byproducts (tertiary sulfonamides, unreacted organics) remain in the organic phase[1].

Step 3: Phase Separation Allow the layers to separate. Collect the bottom aqueous layer (if using EtOAc) or top aqueous layer (if using DCM). Discard the organic layer, which now contains the neutral impurities.

Step 4: Acidification (Target Reprotonation) Place the collected aqueous layer in an Erlenmeyer flask equipped with a magnetic stir bar. Place the flask in an ice bath. Slowly add 1M HCl dropwise while monitoring with pH paper until the solution reaches pH 2–3. Causality: Lowering the pH well below the target's pKa forces the sulfonamide back into its neutral, lipophilic state. Sulfonic acid byproducts remain ionized (water-soluble)[1]. You may observe the solution becoming cloudy as the target compound precipitates.

Step 5: Final Organic Extraction Transfer the acidic aqueous mixture back to a clean separatory funnel. Extract three times with fresh EtOAc or DCM (e.g., 3 × 20 mL). Combine the organic extracts.

Step 6: Washing and Drying Wash the combined organic layers once with saturated NaCl (brine) to remove residual water and inorganic salts. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the purified sulfonamide[4].

References

• Sorption of Fluorotelomer Sulfonates, Fluorotelomer Sulfonamido Betaines, and a Fluorotelomer Sulfonam, DOI / Supporting Information,[Link]

• Efficient and Practical Synthesis of Sulfonamides Utilizing SO2 Gas Generated On Demand, ACS Publications,[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Catalyst and Solvent Conditions for 2-Methoxy-N-methylbenzenesulfonamide Reactions

Welcome to the comprehensive technical support guide for the synthesis of 2-methoxy-N-methylbenzenesulfonamide. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols for this important synthetic transformation. Our goal is to equip you with the necessary knowledge to overcome common challenges and achieve high-yield, high-purity outcomes in your experiments.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the N-methylation of 2-methoxybenzenesulfonamide, providing insights into the underlying chemical principles and guiding experimental design.

Q1: What are the most common methods for the N-methylation of 2-methoxybenzenesulfonamide?

A1: The N-methylation of 2-methoxybenzenesulfonamide is typically achieved through nucleophilic substitution on a methylating agent. Common methods include the use of traditional alkylating agents like methyl iodide or dimethyl sulfate in the presence of a base.[1] More modern and "greener" approaches utilize transition metal catalysts, such as those based on manganese or iridium, which enable the use of methanol as the methylating agent.[1][2][3] Phase-transfer catalysis (PTC) is another effective method, particularly for reactions involving a biphasic system.

Q2: How does the 2-methoxy group influence the reactivity of the benzenesulfonamide?

A2: The 2-methoxy group is an electron-donating group, which can influence the nucleophilicity of the sulfonamide nitrogen. Generally, electron-donating groups can slightly increase the electron density on the nitrogen, potentially enhancing its reactivity towards electrophilic methylating agents. However, steric hindrance from the ortho-methoxy group might also play a role in the reaction kinetics.

Q3: What are the key parameters to consider when selecting a solvent for this reaction?

A3: Solvent selection is critical for reaction success. Polar aprotic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and tetrahydrofuran (THF) are commonly employed for N-alkylation reactions with alkyl halides.[4] These solvents effectively solvate the cation of the base, leaving the nucleophilic sulfonamide anion more reactive. For "borrowing hydrogen" catalysis using alcohols, xylenes have been shown to be effective.[2] In recent years, there has been a push towards more environmentally friendly solvents, and in some catalytic systems, water can be used as a solvent.[3]

Q4: How can I minimize the formation of the N,N-dimethylated byproduct?

A4: The formation of the N,N-dimethylated byproduct is a common side reaction. To favor mono-methylation, you can:

• Control Stoichiometry: Use a stoichiometric amount or only a slight excess (e.g., 1.1-1.2 equivalents) of the methylating agent.[4]

• Slow Addition: Add the methylating agent dropwise to the reaction mixture to maintain a low concentration, which favors mono-alkylation.[4]

• Lower Temperature: Running the reaction at a lower temperature can help control the reaction rate and improve selectivity.[1]

• Choice of Base: A milder base may be less effective at deprotonating the mono-methylated product, thus disfavoring a second methylation.[1]

Q5: What are some safer alternatives to traditional toxic methylating agents like methyl iodide and dimethyl sulfate?

A5: Due to the toxicity of traditional methylating agents, several safer alternatives are gaining prominence:

• Dimethyl Carbonate (DMC): A non-toxic and biodegradable reagent.[1]

• Methanol: Can be used in conjunction with transition metal catalysts.[1][2][3]

• N,N-Dimethylformamide Dimethylacetal (DMF-DMA): A milder methylating agent.[1][5]

II. Troubleshooting Guide

This section provides a question-and-answer formatted guide to address specific problems you may encounter during the synthesis of 2-methoxy-N-methylbenzenesulfonamide.

Problem	Potential Cause	Recommended Solution
Low or No Conversion	1. Inactive Catalyst: The catalyst may have degraded or is not suitable for the substrate.	- Ensure the catalyst is fresh and handled under appropriate conditions (e.g., inert atmosphere for air-sensitive catalysts).- Consider screening different catalysts (e.g., Manganese-based, Iridium-based) to find one that is optimal for your specific reaction.[2][3]
2. Insufficient Base Strength: The base may not be strong enough to deprotonate the sulfonamide nitrogen effectively.	- Use a stronger base such as potassium hydroxide (KOH) or sodium hydride (NaH).[1] The choice of base should be compatible with your substrate and other reagents.
3. Low Reaction Temperature: The reaction may require more thermal energy to proceed at a reasonable rate.	- Gradually increase the reaction temperature and monitor the progress by TLC or LC-MS. For some catalytic systems, temperatures up to 150°C may be necessary.[2]
4. Inappropriate Solvent: The solvent may not be effectively solvating the reactants.	- Switch to a different polar aprotic solvent like DMF or DMSO.[4] Ensure the solvent is anhydrous, as water can interfere with the reaction.
Formation of Multiple Products	1. N,N-Dialkylation: Over-methylation leading to the di-substituted product.	- Carefully control the stoichiometry of the methylating agent, using only a slight excess.[4]- Add the methylating agent slowly to the reaction mixture.[4]- Lower the reaction temperature.[1]
2. Side Reactions with Other Functional Groups: If your starting material has other reactive sites, they may compete with the sulfonamide nitrogen.	- Consider using a protecting group strategy for other sensitive functional groups.- Choose a more selective methylating agent or catalytic system.
Difficulty in Product Purification	1. Co-elution of Starting Material and Product: The polarity difference between the starting sulfonamide and the N-methylated product may be small.	- Optimize your column chromatography conditions. A shallow gradient of a solvent system like hexanes/ethyl acetate or dichloromethane/methanol can improve separation.[1]- Consider using a different stationary phase for chromatography.
2. Presence of Catalyst Residues: Transition metal catalysts can sometimes be difficult to remove completely.	- Employ appropriate workup procedures to remove the catalyst, such as filtration through a pad of celite or silica gel, or washing with a suitable aqueous solution.
3. Oily Product: The product may not crystallize easily due to impurities.	- If the product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.[1]

III. Experimental Protocols & Data

This section provides detailed experimental protocols for common N-methylation methods and summarizes key reaction parameters in a tabular format for easy comparison.

Protocol 1: Manganese-Catalyzed N-Methylation with Methanol

This protocol is adapted from the work of Morrill and colleagues on the manganese-catalyzed N-alkylation of sulfonamides.[2]

Materials:

• 2-methoxybenzenesulfonamide (1.0 mmol)

• Methanol (5.0 mL, serves as both reagent and solvent)

• Mn(I) PNP pincer precatalyst (e.g., 5 mol%)[2]

• Potassium Carbonate (K₂CO₃, 10 mol%)[2]

• Anhydrous xylenes (if not using methanol as solvent)

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add 2-methoxybenzenesulfonamide, the Mn(I) PNP pincer precatalyst, and potassium carbonate.

• Add methanol as the solvent and methylating agent.

• Seal the tube and heat the reaction mixture in an oil bath at 150 °C for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• The crude product can be purified by silica gel column chromatography using a gradient of hexanes and ethyl acetate.

Protocol 2: N-Methylation using Methyl Iodide and a Base

This is a more traditional approach to N-methylation.

Materials:

• 2-methoxybenzenesulfonamide (1.0 mmol)

• Methyl iodide (1.2 mmol)

• Potassium Carbonate (K₂CO₃, 2.0 mmol) or Cesium Carbonate (Cs₂CO₃, 1.5 mmol)[1]

• Anhydrous Dimethylformamide (DMF, 5 mL)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add 2-methoxybenzenesulfonamide and anhydrous DMF.

• Add the base (K₂CO₃ or Cs₂CO₃) and stir the suspension.

• Slowly add methyl iodide to the reaction mixture at room temperature.

• Stir the reaction for 12-24 hours, monitoring its progress by TLC.

• After the reaction is complete, quench with water and extract the product with ethyl acetate (3 x 10 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Table 1: Comparison of Catalyst and Solvent Conditions for N-Methylation of Sulfonamides

Catalyst System	Methylating Agent	Base	Solvent	Temperature (°C)	Typical Yield (%)	Reference
Mn(I) PNP pincer	Methanol	K₂CO₃	Methanol/Xylenes	150	85-98	[2]
[Ir(Cp*)Cl₂]₂	Methanol	Cs₂CO₃	Water	100 (Microwave)	74-91	[3]
None (Traditional)	Methyl Iodide	K₂CO₃/Cs₂CO₃	DMF/THF	Room Temp - 60	Varies	[1][4]
Phase-Transfer Catalyst (e.g., TBAB)	Alkyl Halide	aq. KOH/NaOH	Toluene/Water	25-80	High

IV. Visualizations

General Workflow for Optimizing N-Methylation

Caption: A generalized experimental workflow for the N-methylation of 2-methoxybenzenesulfonamide.

Troubleshooting Logic for Low Yield

Caption: A decision tree for troubleshooting low yield in the N-methylation of 2-methoxybenzenesulfonamide.

V. References

• Miller, S. C., & Scanlan, T. S. (1997). Site-Selective N-Methylation of Peptides on Solid Support. Journal of the American Chemical Society, 119(9), 2301–2302. [Link]

• Reed-Berendt, B. G., & Morrill, L. C. (2019). Manganese-Catalyzed N-Alkylation of Sulfonamides Using Alcohols. The Journal of Organic Chemistry, 84(6), 3715–3724. [Link]

• Al-Zoubi, R. M., Marion, O., & Hall, D. G. (2008). The impact of N-methylation on aqueous solubility and lipophilicity. Bioorganic & Medicinal Chemistry Letters, 18(3), 1160–1164. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by alkylation or arylation. [Link]

• Stanetty, P., & Schnürch, M. (2013). Selective Methylation of NH-Containing Heterocycles and Sulfonamides Using N,N-Dimethylformamide Dimethylacetal Based on Calculated pKa Measurements. Synlett, 24(05), 570–574. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Sulfonamide synthesis by alkylation or arylation [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Strategies for Overcoming Steric Hindrance in 2-Methoxy-N-methylbenzenesulfonamide Structural Modifications

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource addresses the common yet significant challenge of steric hindrance when performing structural modifications on 2-methoxy-N-methylbenzenesulfonamide and related ortho-substituted scaffolds. The insights and protocols provided herein are designed to empower you with effective strategies to navigate these synthetic hurdles, ensuring higher yields and predictable outcomes in your discovery and development programs.

The inherent steric bulk arising from the ortho-methoxy group in 2-methoxy-N-methylbenzenesulfonamide can significantly impede reactions at both the sulfonamide nitrogen and adjacent positions on the aromatic ring. This guide offers a structured approach to diagnosing and solving these issues through a series of frequently asked questions and detailed troubleshooting protocols.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My N-alkylation/N-arylation reaction on 2-methoxy-N-methylbenzenesulfonamide is failing or giving very low yields. What is the likely cause and how can I fix it?

Answer:

Low yields in N-alkylation or N-arylation of 2-methoxy-N-methylbenzenesulfonamide are most commonly attributed to steric hindrance. The ortho-methoxy group physically obstructs the approach of electrophiles to the sulfonamide nitrogen, significantly slowing down the reaction rate. Furthermore, the electron-donating nature of the methoxy group can also modulate the nucleophilicity of the sulfonamide nitrogen.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for N-alkylation/arylation.

Detailed Strategies:

• Enhanced Deprotonation: The acidity of the N-H bond in sulfonamides allows for deprotonation to form a more nucleophilic sulfonamidate anion.[1] For sterically hindered substrates, ensure complete deprotonation by using a strong, non-nucleophilic base like sodium hydride (NaH) or potassium hexamethyldisilazide (KHMDS) in an anhydrous aprotic solvent like THF or DMF.

• Forcing Reaction Conditions: To overcome the high activation energy barrier imposed by steric hindrance, more aggressive reaction conditions may be necessary. This can include:

  • Higher Temperatures: Refluxing in high-boiling point solvents such as DMF, DMSO, or dioxane can provide the necessary energy to drive the reaction forward.

  • Microwave Irradiation: Microwave-assisted synthesis can often dramatically reduce reaction times and improve yields for sterically hindered transformations by efficiently delivering energy to the reaction mixture.

• Advanced Catalytic Systems for N-Arylation: For the particularly challenging N-arylation reactions, standard conditions are often insufficient. Modern palladium-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig amination) are indispensable. The key to success lies in the choice of ligand.[2]

  • Sterically Bulky Ligands: Ligands such as XPhos, RuPhos, or BrettPhos are designed to promote the reductive elimination step, which is often the rate-limiting step for hindered substrates.[3]

  • Copper-Catalyzed Couplings: As an alternative to palladium, copper-catalyzed N-arylation (Ullmann condensation) can be effective, particularly with the use of appropriate ligands like oxalamides or 4-hydroxypicolinamides.[2]

Q2: I am attempting to introduce a substituent at the C6 position (ortho to the sulfonamide) via electrophilic aromatic substitution, but I am getting a mixture of isomers or no reaction. Why is this happening?

Answer:

The regioselectivity of electrophilic aromatic substitution on the 2-methoxy-N-methylbenzenesulfonamide ring is governed by a competition between the directing effects of the methoxy group and the sulfonamide group. The methoxy group is an ortho-, para-director, while the sulfonamide group is a meta-director. The steric bulk of the ortho-methoxy group can also hinder substitution at the adjacent C3 position.

Decision Tree for ortho-Functionalization:

Caption: Strategies for C6 functionalization.

Recommended Approach: Directed ortho-Metalation (DoM)

Directed ortho-metalation (DoM) is a powerful strategy for achieving high regioselectivity in the functionalization of substituted aromatic rings.[4] In this case, the sulfonamide group can act as a directed metalation group (DMG) to guide a strong base (typically an organolithium reagent like n-butyllithium) to deprotonate the C6 position specifically. The resulting ortho-lithiated species can then be trapped with a wide variety of electrophiles.

Experimental Protocol: ortho-Formylation via DoM

• Preparation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 2-methoxy-N-methylbenzenesulfonamide (1.0 mmol) in anhydrous tetrahydrofuran (THF, 10 mL).

• Metalation: Cool the solution to -78 °C using a dry ice/acetone bath. Add n-butyllithium (2.2 mmol, 2.2 equivalents) dropwise while maintaining the temperature at -78 °C. Stir the mixture at this temperature for 1 hour.

• Quenching: Add anhydrous N,N-dimethylformamide (DMF, 3.0 mmol, 3.0 equivalents) dropwise to the reaction mixture.

• Workup: Allow the reaction to warm to room temperature and stir for an additional 2 hours. Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the resulting ortho-formylated product by column chromatography.

Q3: Are there alternative sulfonylating agents I can use if the corresponding 2-methoxy-N-methylbenzenesulfonyl chloride is unstable or difficult to prepare?

Answer:

Yes, the instability or difficult synthesis of sulfonyl chlorides is a common issue.[5][6] Fortunately, several alternative strategies and reagents have been developed to circumvent the need for pre-formed sulfonyl chlorides.

Alternative Sulfonylation Strategies

Strategy	Sulfur Source	Key Features	Reference
Three-Component Coupling	SO2 Surrogates (e.g., DABSO, K2S2O5)	Modular and convergent approach combining an aryl precursor, an SO2 surrogate, and an amine. Often photocatalyzed and transition-metal-free.	[7]
Oxidative Coupling	Thiols	Direct conversion of thiols to sulfonamides using an oxidant. Can be catalyzed by various metals or reagents.	[8]
C-N Cross-Coupling	Sulfinates or Sulfonamides	Palladium or copper-catalyzed coupling of aryl halides/triflates with a sulfonamide or a sulfinate salt.	[9][10]

Experimental Protocol: Three-Component Coupling using DABSO

This protocol is adapted from modern photocatalytic methods for sulfonamide synthesis.

• Reactant Mixture: In a reaction vial, combine the aryl precursor (e.g., 2-bromoanisole, 1.0 mmol), 1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide) (DABSO, 0.6 mmol), and methylamine (as a solution in THF or as a salt, 2.0 mmol).

• Catalyst and Solvent: Add a photocatalyst (e.g., an iridium or ruthenium complex) and a suitable solvent (e.g., acetonitrile).

• Reaction: Degas the mixture and irradiate with visible light (e.g., blue LEDs) at room temperature until the starting material is consumed (monitor by TLC or LC-MS).

• Workup and Purification: Upon completion, concentrate the reaction mixture and purify by column chromatography to yield the desired 2-methoxy-N-methylbenzenesulfonamide.

References

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• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by alkylation or arylation. [Link]

• Ma, D., et al. (2022). Cu‐Catalyzed Coupling Reactions of Sulfonamides with (Hetero)Aryl Chlorides/Bromides. Angewandte Chemie International Edition, 61(46), e202210483. [Link]

• Spande, T. F., & Spande, M. S. (2014). Amines vs. N-Oxides as Organocatalysts for Acylation, Sulfonylation and Silylation of Alcohols. Spiral. [Link]

• Wang, Y., et al. (2023). Advance in the Synthesis of Sulfoxides and Sulfinamides from β-Sulfinyl Esters. Molecules, 28(8), 3553. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. [Link]

• Ahmed, S., et al. (2024). Sulfonamide derivatives: Synthesis and applications. Frontier Research Publication. [Link]

• European Patent Office. (2011). Process for the production of optically pure (R)-5-(2-aminopropyl)-2-methoxybenzenesulphonamide (Patent No. 1704140). [Link]

• Li, Y., et al. (2019). Recent Advances in the Addition of Amide/Sulfonamide Bonds to Alkynes. Molecules, 24(1), 164. [Link]

• Le, C. M., et al. (2023). Sulfonylation of Anilines through Photocatalytic Activation of N-Hydroxymethylphthalimide Sulfones. ACS Catalysis, 13(2), 1252–1260. [Link]

• Stogios, P. J., et al. (2023). Molecular mechanism of plasmid-borne resistance to sulfonamide antibiotics. Proceedings of the National Academy of Sciences, 120(25), e2301505120. [Link]

• Baranczak, A., et al. (2016). Sulfonyl Azides as Precursors in Ligand-Free Palladium-Catalyzed Synthesis of Sulfonyl Carbamates and Sulfonyl Ureas and Synthesis of Sulfonamides. The Journal of Organic Chemistry, 81(6), 2293–2300. [Link]

• Silvi, M., et al. (2021). Photocatalytic Late-Stage Functionalization of Sulfonamides via Sulfonyl Radical Intermediates. ACS Catalysis, 11(13), 7843–7849. [Link]

• Wang, Y., et al. (2022). Catalyst-free electrochemical sulfonylation of amines with sulfonyl hydrazide in aqueous medium. Organic & Biomolecular Chemistry, 20(24), 4930-4934. [Link]

• Li, Y., et al. (2023). Nucleophilic Substitution of Tertiary Sulfonamides: Construction of Sulfonate Esters. Organic Letters, 25(9), 1475–1480. [Link]

• Benzenesulfonyl Chloride: Properties, Synthesis, Applications, and Safety Considerations. (2026).

• Raczynska, E. D., et al. (2020). Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. Molecules, 25(6), 1396. [Link]

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• Dudutiene, V., et al. (2023). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. Molecules, 28(13), 5202. [Link]

• Wang, Y., et al. (2021). Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling pathway inhibition. RSC Advances, 11(13), 7434–7445. [Link]

• Ozaki, T., et al. (2021). Late-stage sulfonic acid/sulfonate formation from sulfonamides via sulfonyl pyrroles. ResearchGate. [Link]

• Google Patents. (1989).

• Clayden, J., & Dufour, J. (2016). Directed ortho-Metalation of Arenesulfonyl Fluorides and Aryl Fluorosulfates. Angewandte Chemie International Edition, 55(39), 11935-11939. [Link]

• Sreenivasa, S., et al. (2011). 2-Chloro-N-(4-methoxybenzoyl)benzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 11), o2897. [Link]

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Technical Support Center: A Guide to Preventing Degradation of 2-methoxy-N-methylbenzenesulfonamide During Long-Term Storage

Welcome to the technical support center for 2-methoxy-N-methylbenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound. As a benzenesulfonamide derivative, its stability is paramount for reproducible experimental outcomes and the overall success of research and development programs. This document provides in-depth, experience-driven advice, troubleshooting for common degradation issues, and validated protocols for stability assessment.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the storage and handling of 2-methoxy-N-methylbenzenesulfonamide.

Q1: What are the ideal long-term storage conditions for solid (powder) 2-methoxy-N-methylbenzenesulfonamide?

For optimal stability, the solid compound should be stored in a cool, dry, and dark environment. Specifically, we recommend storage at a controlled ambient temperature between +15°C and +25°C.[1] The container should be airtight to protect it from atmospheric moisture and oxygen.[1] For added protection against humidity, especially in environments where relative humidity exceeds 65%, storing the tightly sealed container within a desiccator is a prudent measure.[1][2]

Q2: I need to store 2-methoxy-N-methylbenzenesulfonamide in solution. What is the best practice?

The stability of sulfonamides in solution is highly dependent on the solvent, pH, and storage temperature.[3][4]

• Solvent Choice: Use high-purity, anhydrous solvents. If an aqueous buffer is required, aim for a neutral to slightly alkaline pH (pH 7-8), as sulfonamides are generally more susceptible to hydrolysis under acidic conditions.[3][4][5]

• Temperature: For short-term storage (days to a week), refrigeration at +2°C to +8°C is recommended.[1] For longer-term storage, freezing at -20°C or below may be appropriate, but it is crucial to first confirm the compound's solubility and stability in the chosen solvent upon freezing and thawing. Some solutions can be damaged by freezing, leading to precipitation of the active ingredient.[1]

• Protection: Always use low-actinic (amber) glass vials to protect the solution from light.[2] To prevent oxidation, especially for long-term storage, purging the vial's headspace with an inert gas like argon or nitrogen before sealing is a best practice.

Q3: What are the primary chemical reactions that cause this compound to degrade?

Like other aromatic sulfonamides, 2-methoxy-N-methylbenzenesulfonamide is primarily susceptible to three main degradation pathways:

• Hydrolysis: This is the cleavage of the sulfonamide (S-N) bond. This reaction is often catalyzed by acidic conditions, breaking the molecule into its constituent sulfonic acid and amine parts.[4][5][6]

• Oxidation: The sulfur atom in the sulfonamide group or the aromatic ring can be susceptible to oxidation, especially in the presence of peroxides or under exposure to atmospheric oxygen over long periods.[3][7][8]

• Photodegradation: The aromatic ring in the molecule acts as a chromophore, absorbing UV light.[5] This energy can initiate photochemical reactions, leading to hydroxylation or the formation of other complex degradation products.[3][9]

Q4: How can I visually or analytically detect if my sample has degraded?

Visual inspection can sometimes provide the first clue. Degradation may be indicated by a change in color (e.g., from white to yellow or brown), clumping of the powder due to moisture uptake, or the appearance of precipitate in a solution. However, significant degradation can occur without any visible change.

The most reliable method for detecting degradation is through analytical techniques. A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the gold standard.[3] The appearance of new peaks or a decrease in the peak area of the parent compound in the chromatogram is a clear sign of degradation.[7]

Section 2: Troubleshooting Guide: Addressing Specific Degradation Issues

This guide provides a problem-and-solution format for issues encountered during experiments that may be linked to compound instability.

Issue 1: My experimental results show inconsistent activity or lower-than-expected potency for 2-methoxy-N-methylbenzenesulfonamide.

• Underlying Cause: This is a classic symptom of compound degradation. A lower concentration of the active parent compound due to its conversion into inactive or less active degradation products will directly impact assay results. The degradation could have occurred during long-term storage or, more acutely, in the experimental buffer if conditions (e.g., acidic pH) were unfavorable.

• Investigative Steps & Solutions:

  • Verify Purity: Immediately analyze an aliquot of the stored sample (both solid and any stock solutions) using a validated stability-indicating HPLC method. Compare the purity profile to the certificate of analysis or a freshly prepared standard.

  • Review Experimental Conditions: Check the pH of your assay buffers. Sulfonamides are known to be less stable in acidic environments (pH < 4).[4][5] If your experiment requires acidic conditions, prepare the solution immediately before use and minimize its exposure time.

  • Implement Controls: Always run a reference standard of known purity and concentration in parallel with your test sample in every experiment. This helps to differentiate between compound degradation and other experimental variabilities.

Issue 2: The color of my solid sample has changed from white to a pale yellow after several months in storage.

• Underlying Cause: A color change often indicates the formation of chromophoric degradation products. This can be a result of slow oxidation or photodegradation, especially if the compound was not rigorously protected from air and light.[5][9]

• Investigative Steps & Solutions:

  • Cease Use & Re-analyze: Do not use the discolored material in critical experiments until its purity has been confirmed. Use HPLC or LC-MS to quantify the parent compound and identify potential degradation products.[7]

  • Review Storage Protocol: Ensure that the container is being fully sealed after each use. If the original container is not suitable, transfer the material to a new, dry, amber glass vial. Consider storing future batches under an inert atmosphere.

  • Source a New Batch: If significant degradation (>5%) is confirmed, it is best to procure a new, validated batch of the compound to ensure the integrity of your research.

Issue 3: My HPLC analysis of a stored sample shows several new, smaller peaks that were not present initially.

• Underlying Cause: The appearance of new peaks is definitive evidence of degradation. The number and retention times of these peaks can provide clues about the degradation pathway(s) involved (e.g., polar products from hydrolysis or oxidation often elute earlier in reverse-phase HPLC).

• Investigative Steps & Solutions:

  • Characterize Degradants: If identifying the new species is critical, Liquid Chromatography-Mass Spectrometry (LC-MS) is the most powerful tool.[7][10] This will provide the mass of the degradation products, allowing you to hypothesize their structures based on likely chemical transformations (see Section 3).

  • Perform a Forced Degradation Study: To proactively understand the compound's liabilities, a forced degradation study is invaluable. This involves intentionally exposing the compound to harsh conditions (acid, base, oxidant, light, heat) to generate the likely degradation products.[3][11] This helps in confirming the identity of the peaks observed in your stored sample and is essential for developing a robust, stability-indicating analytical method.[3] See Protocol 2 for a detailed workflow.

Section 3: Key Degradation Pathways of 2-methoxy-N-methylbenzenesulfonamide

Understanding the chemical mechanisms of degradation is key to preventing them. The primary pathways involve hydrolysis, oxidation, and photolysis, which target specific bonds and functional groups within the molecule.

Caption: Potential degradation pathways for 2-methoxy-N-methylbenzenesulfonamide.

• Hydrolytic Cleavage : The most common pathway, especially under acidic pH, is the cleavage of the sulfur-nitrogen (S-N) bond.[5] This results in the formation of 2-methoxybenzenesulfonic acid and methylamine. This is generally an irreversible process that leads to a complete loss of the parent molecule's structure.

• Oxidative Modification : Oxidizing agents can attack the electron-rich aromatic ring, leading to the addition of hydroxyl (-OH) groups, or potentially oxidize the sulfur atom to a higher oxidation state (sulfone).[7][8]

• Photolytic Rearrangement : Energy from UV light can induce complex reactions, including the formation of hydroxylated derivatives, elimination of the sulfone group, or even the formation of azo and nitro compounds under certain conditions.[9][12]

Section 4: Protocols for Stability Assessment and Handling

Proactive stability management is superior to reactive troubleshooting. The following protocols provide a framework for proper handling and for designing a study to understand the intrinsic stability of your compound.

Protocol 1: Recommended Standard Operating Procedure (SOP) for Storage and Handling

• Receiving and Logging: Upon receipt, log the compound's details (Lot #, Purity, Date). Store immediately under the recommended conditions.

• Solid Compound Handling:

  • Equilibrate the container to room temperature before opening to prevent water condensation.

  • Use a clean spatula in a low-humidity environment (e.g., a glove box or balance enclosure with controlled humidity).

  • Promptly and tightly reseal the container after dispensing. For long-term storage, consider flushing with argon or nitrogen before sealing.

• Solution Preparation and Handling:

  • Prepare stock solutions in a high-purity, appropriate solvent. Use amber glass vials.

  • For aqueous solutions, use freshly prepared buffers of neutral or slightly alkaline pH.

  • Create smaller, single-use aliquots from the main stock solution to avoid repeated freeze-thaw cycles and contamination of the bulk supply.

  • Store solutions as recommended (refrigerated or frozen), protected from light.

Protocol 2: Workflow and Methodology for a Forced Degradation Study

A forced degradation (or stress testing) study is essential for identifying potential degradation products and establishing a stability-indicating analytical method.[11]

Caption: Workflow for a forced degradation study.

Detailed Experimental Steps:

• Sample Preparation: Prepare several identical solutions of 2-methoxy-N-methylbenzenesulfonamide at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Stress Conditions: Expose the solutions to the following conditions, alongside a control sample stored at room temperature and protected from light.[3]

  • Acid Hydrolysis: Add an equal volume of 0.2 M HCl to achieve a final concentration of 0.1 M HCl. Heat at 60-80°C for a specified period (e.g., 2 to 24 hours).[3]

  • Base Hydrolysis: Add an equal volume of 0.2 M NaOH to achieve a final concentration of 0.1 M NaOH. Use similar temperature and time conditions as acid hydrolysis.[3]

  • Oxidative Degradation: Add a solution of hydrogen peroxide to achieve a final concentration of ~3% H₂O₂. Keep at room temperature and monitor over time.[3]

  • Thermal Degradation: Store one solution and one solid sample in an oven at a high temperature (e.g., 80-100°C).[3]

  • Photodegradation: Expose a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as specified by ICH guideline Q1B. Keep a control sample wrapped in aluminum foil under the same conditions.[3]

• Sample Analysis: At appropriate time points, withdraw samples. Neutralize the acid and base-hydrolyzed samples before dilution. Filter all samples (e.g., through a 0.45 µm membrane filter) and analyze by a stability-indicating HPLC-UV method.[3]

• Data Evaluation: Compare the chromatograms from the stressed samples to the control. The goal is to achieve partial degradation (e.g., 5-20%) to ensure that the analytical method can resolve the degradation peaks from the parent peak. Use a photodiode array (PDA) detector to check for peak purity.

Section 5: Summary of Recommended Storage Conditions

Parameter	Solid Form (Powder)	Solution Form	Rationale
Temperature	+15°C to +25°C (Controlled Room Temp)[1]	Short-Term: +2°C to +8°CLong-Term: ≤ -20°C (verify stability)	Prevents thermal degradation and slows down all chemical reactions.[3][13]
Light	Store in opaque or amber containers.	Use amber glass vials.	Prevents UV-induced photodegradation, a known liability for aromatic sulfonamides.[3][5]
Humidity/Moisture	Store in tightly sealed containers. Use a desiccator if RH > 65%.[1]	Use anhydrous solvents. Seal tightly.	Prevents water absorption which can initiate hydrolysis.[2][3]
Atmosphere	Standard atmosphere is usually sufficient.	Consider purging with inert gas (Ar, N₂) for long-term storage.	Minimizes the risk of slow oxidative degradation over time.[7]
pH (Aqueous Soln.)	N/A	Maintain at neutral to slightly alkaline pH (7-8).	Minimizes acid-catalyzed hydrolysis of the sulfonamide bond.[3][4]

References

• Sulfonamide Degradation. (n.d.). Institut für Wasserchemie und Chemische Balneologie - TUM. Retrieved from [Link]

• Iley, J., Lopes, F., & Moreira, R. (2001). Kinetics and mechanism of hydrolysis of N-amidomethylsulfonamides. Perkin Transactions 2, (5), 733-739. Retrieved from [Link]

• Barbato, F., et al. (2002). Oxidative degradation of a sulfonamide-containing 5,6-dihydro-4-hydroxy-2-pyrone in aqueous/organic cosolvent mixtures. Journal of Pharmaceutical Sciences, 91(4), 1095-1103. Retrieved from [Link]

• Roca, M., et al. (2013). Thermodynamic analysis of the thermal stability of sulphonamides in milk using liquid chromatography tandem mass spectrometry detection. Food Chemistry, 136(2), 376-383. Retrieved from [Link]

• Wojtkiewicz, A., et al. (2022). Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions. International Journal of Molecular Sciences, 23(21), 13247. Retrieved from [Link]

• Ngwa, G. (2010). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Drug Delivery Technology, 10(5), 56-59. (Note: While a direct link for this specific article is elusive, its principles are widely cited and align with ICH guidelines like Q1A). A general reference for forced degradation is provided by: Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. (2013). Asian Journal of Research in Chemistry. Retrieved from [Link]

• Varga, E., et al. (2011). Photocatalytic degradation of benzenesulfonate on colloidal titanium dioxide. Journal of Photochemistry and Photobiology A: Chemistry, 218(1), 1-8. Retrieved from [Link]

• ICH. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Retrieved from [Link] (Note: The provided search result link[14] is broken, this is the correct authoritative link).

• Wojtkiewicz, A., et al. (2022). Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions. Molecules, 27(21), 7401. Retrieved from [Link]

• Drug quality and storage. (n.d.). MSF Medical Guidelines. Retrieved from [Link]

• Impact of Storage Conditions on Drug Shelf Life. (2025). Associated Environmental Systems. Retrieved from [Link]

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Reference Data & Comparative Studies

2-methoxy-N-methylbenzenesulfonamide vs traditional benzenesulfonamide inhibitors

An In-Depth Technical Guide: 2-methoxy-N-methylbenzenesulfonamide vs. Traditional Benzenesulfonamide Inhibitors

Executive Summary

The benzenesulfonamide scaffold is a cornerstone of medicinal chemistry. Historically, traditional primary benzenesulfonamides have been deployed as potent inhibitors of metalloenzymes, most notably Carbonic Anhydrases (CAs). However, subtle structural modifications—specifically the transition from a primary to a secondary sulfonamide via N-methylation, coupled with ring substitutions like a 2-methoxy group—fundamentally alter the molecule's physicochemical properties. This guide objectively compares traditional primary benzenesulfonamides with 2-methoxy-N-methylbenzenesulfonamide derivatives, detailing the mechanistic causality behind their divergent target profiles, supporting experimental data, and self-validating laboratory protocols.

Mechanistic Divergence: The "Zinc vs. Pocket" Paradigm

The structural difference between a primary sulfonamide ( −SO2​NH2​ ) and a secondary sulfonamide ( −SO2​NHCH3​ ) dictates the biological target.

Traditional Benzenesulfonamides (Primary) Primary sulfonamides are the premier zinc-binding groups (ZBGs) for Carbonic Anhydrase (CA) inhibition[1]. The mechanism is strictly dependent on the molecule's pKa​ . In the physiological pH range, the primary sulfonamide deprotonates to form an −SO2​NH− anion. This negatively charged nitrogen coordinates directly to the positively charged Zn2+ ion in the CA active site, displacing the catalytic zinc-bound hydroxide[2]. This coordination is stabilized by critical hydrogen bonds, notably with the Thr199 residue[1].

2-methoxy-N-methylbenzenesulfonamide (Secondary) Adding an N-methyl group to create a secondary sulfonamide drastically diminishes CA affinity[2]. The causality is twofold:

• Steric Hindrance: The bulky methyl group physically clashes with the tight geometry of the CA zinc-binding pocket[2].

• Altered pKa​ : N-alkylation alters the acidity of the remaining proton, shifting the thermodynamic equilibrium and preventing efficient deprotonation required for Zn2+ coordination[2].

Instead of acting as metalloenzyme coordinators, 2-methoxy-N-methylbenzenesulfonamides excel as highly specific hydrophobic and hydrogen-bonding motifs in non-metalloenzyme targets. The 2-methoxy group serves as a hydrogen bond acceptor, while the N-methyl group increases lipophilicity, allowing these molecules to dock deeply into the hydrophobic pockets of Kinases (e.g., Anaplastic Lymphoma Kinase, ALK)[3] and Epigenetic Modulators (e.g., SIRT2)[4].

Mechanistic divergence of primary vs. secondary benzenesulfonamides based on steric and electronic factors.

Quantitative Data & Target Profiling

The following table summarizes the experimental Ki​ and IC50​ values, illustrating the stark contrast in target engagement between the two classes. Traditional primary sulfonamides exhibit sub-nanomolar affinity for tumor-associated CA IX and XII[5], whereas 2-methoxy-N-methylbenzenesulfonamide derivatives show virtually no CA activity but demonstrate potent nanomolar inhibition against SIRT2 and ALK[3][4].

Compound Class	Specific Derivative	Target	Affinity ( Ki​ / IC50​ )	Primary Binding Mechanism
Traditional Primary	Acetazolamide (Standard)	hCA II (Cytosolic)	Ki​=12.1 nM	Direct Zn2+ coordination
Traditional Primary	4-(phenylsulfonyl) derivative	hCA IX (Tumor)	Ki​=1.5−38.9 nM[5]	Direct Zn2+ coordination
Secondary N-methyl	5-chloro-2-methoxy-N-methyl...	SIRT2	IC50​<50 nM[4]	Hydrophobic pocket insertion
Secondary N-methyl	3-(pyrazolyl)-1H-pyrrolo...	ALK Kinase	IC50​=15−85 nM[3]	ATP-competitive H-bonding
Secondary N-methyl	N-methylbenzenesulfonamide	hCA II / IX	Ki​>10,000 nM[6]	Fails to deprotonate efficiently

Self-Validating Experimental Protocols

To accurately profile these compounds, orthogonal assays must be utilized. Because the targets differ fundamentally (metalloenzyme vs. kinase/deacetylase), the experimental workflows must be tailored to the specific enzymatic mechanism.

Protocol A: Stopped-Flow CO2 Hydration Assay (For Traditional CA Inhibitors)

Causality: Carbonic anhydrase catalyzes the hydration of CO2​ so rapidly that standard steady-state kinetics cannot capture the rate. Stopped-flow spectrophotometry using a pH indicator is required to measure the initial velocity of proton release[2]. Self-Validation: The system validates itself by running an uncatalyzed reaction (buffer + CO2​ without enzyme) to establish the baseline non-enzymatic hydration rate, ensuring that any observed inhibition is strictly enzyme-dependent.

• Reagent Preparation: Prepare 10 mM HEPES buffer (pH 7.4) containing 0.2 mM Phenol Red indicator and 0.1 M Na2​SO4​ (to maintain constant ionic strength).

• Substrate Saturation: Bubble pure CO2​ gas into ultra-pure water at 20°C for 30 minutes to achieve a saturated 33 mM CO2​ solution.

• Inhibitor Incubation: Incubate recombinant hCA IX (10 nM) with varying concentrations of the traditional primary sulfonamide (0.1 nM to 1 µM) for 15 minutes at room temperature to allow the Zn2+ coordination bond to reach equilibrium.

• Data Acquisition: Using a stopped-flow instrument, rapidly mix equal volumes of the enzyme-inhibitor solution and the saturated CO2​ solution.

• Measurement: Monitor the decrease in absorbance at 557 nm (Phenol Red color change due to H+ production) over 10 seconds.

• Analysis: Calculate the initial velocity. Plot % inhibition vs. log[Inhibitor] to determine the IC50​ , and apply the Cheng-Prusoff equation to derive the Ki​ .

Protocol B: Fluorescence Polarization (FP) Assay (For 2-methoxy-N-methyl Kinase/SIRT2 Inhibitors)

Causality: Because 2-methoxy-N-methylbenzenesulfonamides target deep pockets without a reactive metal center, displacement of a known fluorescent tracer provides a highly sensitive, homogenous measure of target engagement[4]. Self-Validation: The assay utilizes a "Tracer Only" control (minimum polarization) and an "Enzyme + Tracer" control (maximum polarization). A valid inhibitor must titrate the polarization signal back to the "Tracer Only" baseline, proving competitive displacement.

• Tracer Selection: Select a FITC-labeled probe known to bind the ALK ATP-pocket or SIRT2 NAD+ pocket.

• Assay Buffer: Prepare 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 0.01% Tween-20, and 1 mM DTT.

• Serial Dilution: Prepare a 12-point serial dilution of the 2-methoxy-N-methylbenzenesulfonamide derivative in DMSO.

• Incubation: In a 384-well black microplate, combine 10 nM recombinant SIRT2/ALK, 5 nM FITC-tracer, and 1 µL of the inhibitor dilutions. Ensure final DMSO concentration remains ≤1% .

• Equilibration: Incubate the plate in the dark at room temperature for 60 minutes to reach thermodynamic equilibrium.

• Readout: Measure Fluorescence Polarization (mP) using a microplate reader (Excitation: 485 nm, Emission: 535 nm).

• Analysis: Fit the mP values to a four-parameter logistic curve to determine the IC50​ of the secondary sulfonamide.

Experimental workflow for profiling primary vs. secondary benzenesulfonamides based on target class.

Conclusion

The utility of the benzenesulfonamide group is entirely dictated by its substitution pattern. Traditional primary benzenesulfonamides remain the gold standard for targeting metalloenzymes like Carbonic Anhydrase via direct zinc coordination. Conversely, the deliberate introduction of steric bulk and lipophilicity in 2-methoxy-N-methylbenzenesulfonamide abolishes metalloenzyme affinity, repurposing the scaffold as a highly effective moiety for targeting the deep hydrophobic pockets of kinases and epigenetic regulators. Understanding this structure-activity relationship is critical for drug development professionals aiming to design highly selective, off-target-free therapeutics.

References

• Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry. ACS Publications.[Link]

• Structure and mechanism of secondary sulfonamide binding to carbonic anhydrases. National Institutes of Health (NIH).[Link]

• Cyclic Secondary Sulfonamides: Unusually Good Inhibitors of Cancer-Related Carbonic Anhydrase Enzymes. ACS Publications.[Link]

• Full article: Inhibition studies on a panel of human carbonic anhydrases with N1-substituted secondary sulfonamides. Taylor & Francis.[Link]

• In silico drug discovery of SIRT2 inhibitors from natural source as anticancer agents. ResearchGate.[Link]

• WO2014006554A1 - 3-(PYRAZOLYL)-1H-PYRROLO[2,3-b]PYRIDINE DERIVATIVES AS KINASE INHIBITORS.

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• 3. WO2014006554A1 - 3-(PYRAZOLYL)-1H-PYRROLO[2,3-b]PYRIDINE DERIVATIVES AS KINASE INHIBITORS - Google Patents [patents.google.com]
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• 6. pubs.acs.org [pubs.acs.org]

A Comparative Guide to LC-MS Mass Spectrometry for the Purity Validation of 2-methoxy-N-methylbenzenesulfonamide

Introduction: The Imperative of Purity in Pharmaceutical Development

In the landscape of drug development and manufacturing, the purity of an active pharmaceutical ingredient (API) or a key intermediate is not merely a quality metric; it is a cornerstone of safety and efficacy. Impurities, even at trace levels, can introduce unforeseen toxicity, alter pharmacological activity, or compromise the stability of the final drug product. For intermediates like 2-methoxy-N-methylbenzenesulfonamide, a crucial building block in the synthesis of various pharmaceutical compounds, rigorous purity assessment is paramount.

This guide provides an in-depth, experience-driven comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) with other analytical techniques for the purity validation of 2-methoxy-N-methylbenzenesulfonamide. We will move beyond a simple recitation of protocols to explore the causality behind experimental choices, grounding our discussion in the principles of scientific integrity and regulatory expectations as outlined by the International Council for Harmonisation (ICH).[1][2][3] The objective is to equip researchers, scientists, and drug development professionals with a robust framework for selecting, developing, and validating an analytical method that is truly fit for its intended purpose.[2]

The Analytical Challenge: Characterizing 2-methoxy-N-methylbenzenesulfonamide

2-methoxy-N-methylbenzenesulfonamide is a small organic molecule whose analytical behavior is dictated by its structure: a sulfonamide linkage between two substituted benzene rings. While possessing a UV chromophore, reliance solely on UV-based detection can be misleading. Co-eluting impurities with similar UV spectra may be missed, and the method would offer no insight into the identity of unknown peaks. This is where the power of mass spectrometry becomes indispensable. LC-MS combines the high-resolution separation of liquid chromatography with the sensitive and specific detection of mass spectrometry, providing a two-dimensional analytical space that is exceptionally powerful for purity analysis and impurity profiling.[4][5]

LC-MS Methodology: A Self-Validating System

Our approach is to establish an LC-MS method that is inherently self-validating. This means that the data generated should not only quantify the main component but also provide confidence in the absence or presence of impurities, along with their molecular weights.[4][6]

Rationale for Methodological Choices

The selection of each parameter in an LC-MS method is a deliberate choice aimed at achieving optimal separation and ionization for the target analyte and its potential impurities.

• Chromatography: Reversed-phase chromatography using a C18 column is the workhorse for small molecules of intermediate polarity like our target compound.[7] The rationale is its broad applicability and the vast body of knowledge surrounding its separation mechanisms. A gradient elution with acetonitrile and water, modified with a small amount of formic acid, is chosen. The formic acid serves a dual purpose: it protonates the analyte to improve ionization efficiency in positive ion mode and sharpens chromatographic peaks by suppressing the ionization of free silanols on the stationary phase.[7]

• Mass Spectrometry: Electrospray ionization (ESI) is the preferred ionization technique for this class of compounds due to its soft ionization nature, which typically yields the protonated molecular ion [M+H]+ with minimal fragmentation. This is critical for confirming the molecular weight of the main peak and any detected impurities. A high-resolution mass spectrometer (such as a Quadrupole Time-of-Flight, Q-TOF) is superior for this application over a single quadrupole, as it provides accurate mass data that can be used to determine the elemental composition of unknown impurities.[5][6]

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the validation process, from sample preparation to the final, validated purity assessment.

Caption: Workflow for LC-MS Purity Validation.

Detailed Experimental Protocol: LC-MS

• Standard and Sample Preparation:

  • Prepare a stock solution of 2-methoxy-N-methylbenzenesulfonamide reference standard at 1.0 mg/mL in methanol.[8]

  • Create a working standard for purity determination at a concentration of 100 µg/mL by diluting the stock solution with the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

  • Prepare test samples by accurately weighing and dissolving the material to the same target concentration of 100 µg/mL.

  • All solutions should be passed through a 0.22 µm syringe filter before injection.[9]

• Instrumentation and Conditions:

Parameter	Condition	Rationale
LC System	UPLC/UHPLC System	Provides higher resolution and faster run times compared to traditional HPLC.[10]
Column	C18, 2.1 x 50 mm, 1.8 µm	A shorter column with smaller particles offers high efficiency and speed.[7]
Mobile Phase A	0.1% Formic Acid in Water	Acidifies mobile phase for better ionization and peak shape.[7]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic solvent for reversed-phase LC.
Gradient	5% B to 95% B over 8 min	Ensures elution of the main peak and any less polar impurities.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.[7]
Column Temp.	40°C	Improves peak shape and reduces viscosity.
Injection Vol.	2 µL	Small volume to prevent peak distortion.
MS System	Q-TOF Mass Spectrometer	Provides high-resolution accurate mass (HRAM) data for impurity identification.[6]
Ionization Mode	ESI Positive	Sulfonamides readily form [M+H]+ ions.
Scan Range	50 - 1000 m/z	Covers the expected mass of the analyte and potential dimers or adducts.
Capillary Voltage	3.5 kV	Optimized for stable spray and ion generation.
Source Temp.	120°C	Standard temperature for ESI.
Desolvation Temp.	350°C	Efficiently removes solvent from droplets.

Method Validation: Adherence to ICH Q2(R2) Guidelines

The objective of validation is to demonstrate that the analytical procedure is fit for its intended purpose.[2] We will follow the ICH Q2(R2) framework.[1][11]

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[3]

• Protocol: Perform forced degradation studies. Expose the sample (in solution and solid state) to stress conditions like acid (0.1M HCl), base (0.1M NaOH), oxidation (3% H₂O₂), heat (80°C), and light (ICH photostability chamber). Analyze the stressed samples alongside an unstressed sample.

• Causality: This demonstrates that degradation products do not co-elute with the main peak and that the method can separate them. The use of MS detection provides an additional layer of specificity, as peak purity can be assessed by examining the mass spectra across a single chromatographic peak.[12]

Logical Relationship of Validation Parameters

This diagram illustrates how core validation parameters are interconnected to establish a reliable analytical method.

Caption: Interconnectivity of ICH Validation Parameters.

Linearity and Range

Linearity demonstrates a proportional relationship between the concentration of the analyte and the analytical response. The range is the interval over which this relationship holds true.[3]

• Protocol: Prepare a series of at least five calibration standards from the stock solution, covering a range from the Limit of Quantitation (LOQ) to 120% of the working concentration (e.g., 1 µg/mL to 120 µg/mL).[7] Inject each standard in triplicate. Plot the average peak area against concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be > 0.999.[7][13]

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[12]

• Protocol: Perform a recovery study. Spike a blank matrix or a sample of known low purity with the reference standard at three concentration levels across the range (e.g., 80%, 100%, and 120% of the target concentration). Analyze these samples in triplicate.

• Calculation: % Recovery = [(Measured Concentration - Initial Concentration) / Spiked Concentration] x 100.

• Acceptance Criteria: Recovery should be within 98-102% for an API.[7]

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is evaluated at two levels: repeatability and intermediate precision.[3]

• Protocol:

  • Repeatability (Intra-assay precision): Analyze six replicate preparations of a single homogenous sample at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.

• Acceptance Criteria: The relative standard deviation (%RSD) should be not more than 2%.[7]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[3]

• Protocol: Determine based on the signal-to-noise ratio (S/N). Typically, LOD is established at an S/N of 3:1 and LOQ at an S/N of 10:1. This is confirmed by injecting standards at these estimated concentrations and verifying the S/N ratio and, for the LOQ, demonstrating acceptable precision and accuracy.

Summary of Validation Data (Example)

Parameter	Result	ICH Acceptance Criteria
Specificity	No interference from degradants	Peak purity index > 99.5%
Linearity (r²)	0.9995	≥ 0.999
Range	1 - 120 µg/mL	Covers reporting level to 120%
Accuracy (% Recovery)	99.1% - 101.3%	98.0% - 102.0%
Precision (Repeatability %RSD)	0.85%	≤ 2.0%
Precision (Intermediate %RSD)	1.21%	≤ 2.0%
LOD	0.1 µg/mL (S/N ≥ 3)	Demonstrate detectability
LOQ	1.0 µg/mL (S/N ≥ 10)	Demonstrate acceptable precision/accuracy

Comparative Analysis: LC-MS vs. Alternative Techniques

The choice of an analytical technique should be a balance of technical capability, project requirements, and resource availability.[10]

Technique	LC-MS (Q-TOF)	HPLC-UV	GC-MS	NMR
Specificity	Very High: Mass detection provides an orthogonal dimension of data, allowing for peak purity assessment and differentiation of isobaric compounds.[14][15]	Moderate: Relies on chromatographic separation alone. Prone to interference from co-eluting impurities with similar UV absorbance.[14]	High: Good for volatile, thermally stable compounds. Not suitable for 2-methoxy-N-methylbenzenesulfonamide without derivatization due to low volatility.	Very High: Provides detailed structural information. Excellent for absolute structure confirmation but not for routine, high-throughput purity screening.
Sensitivity	Very High: Can achieve LOQs in the low ng/mL range.[7][16]	Good: Typically achieves LOQs in the low µg/mL range.[7]	Very High: Excellent sensitivity for suitable compounds.	Low: Requires significantly more material (mg quantities) for analysis compared to MS.
Impurity ID	Excellent: Accurate mass measurement allows for the determination of elemental composition, providing a tentative identification of unknown impurities.[5][6]	None: Provides no structural information.	Good: Fragmentation patterns can help identify known impurities via library matching.	Excellent: The gold standard for definitive structure elucidation of isolated impurities.
Cost/Complexity	High: Expensive instrumentation and requires specialized expertise.	Low: Robust, cost-effective, and widely available. The standard for routine QC.[10]	Moderate: Standard instrumentation in many labs.	Very High: High capital and maintenance costs.
Conclusion	The premier choice for method development, validation, and impurity profiling where identification is critical.	Best for routine, validated QC testing where impurities are known and controlled.	Not the ideal technique for this specific analyte.	A complementary technique for definitive structure elucidation, not a primary purity tool.

Conclusion

For the comprehensive purity validation of 2-methoxy-N-methylbenzenesulfonamide, a well-validated LC-MS method is unequivocally superior to alternatives like HPLC-UV. Its combination of high-resolution separation with the specificity and sensitivity of mass spectrometry provides a level of confidence that is essential in modern drug development.[5][14] While HPLC-UV remains a valuable tool for routine quality control once a process is well-established, LC-MS is the authoritative choice for method development, reference standard characterization, and the investigation of unknown impurities. By following a structured validation approach grounded in ICH guidelines, researchers can develop a robust, reliable, and defensible method that ensures the quality and safety of their materials.

References

• Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: State-of-the-Art. MDPI. Available from: [Link]

• Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: State-of-the-Art. ResearchGate. Available from: [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. Available from: [Link]

• Determination of sulfonamides in milk by ID-LC-MS/MS. ACG Publications. Available from: [Link]

• Small Molecule Identity and Purity Testing. Pacific BioLabs. Available from: [Link]

• Nontargeted Screening and Determination of Sulfonamides: A Dispersive Micro Solid-Phase Extraction Approach to the Analysis of Milk and Honey Samples Using Liquid Chromatography–High-Resolution Mass Spectrometry. ACS Publications. Available from: [Link]

• Peak Purity of Peptides and Large Molecules by Accurate Mass LC-MS. Contract Pharma. Available from: [Link]

• validation of analytical procedures q2(r2). ICH. Available from: [Link]

• CLG-SUL4.01 Quantitation and Confirmation of Sulfonamides by Liquid Chromatography - Tandem. USDA. Available from: [Link]

• Comparison between liquid chromatography-UV detection and liquid chromatography-mass spectrometry for the characterization of impurities and/or degradants present in trimethoprim tablets. PubMed. Available from: [Link]

• ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). ICH. Available from: [Link]

• Application of LCMS in small-molecule drug development. European Pharmaceutical Review. Available from: [Link]

• Comparison of HPLC-UV (A) and LC-MS/MS (B) chromatograms of urinary... ResearchGate. Available from: [Link]

• Small Molecule Standards for LC-MS Analysis. Waters Corporation. Available from: [Link]

• Isotopic Purity Using LC-MS. ResolveMass Laboratories Inc.. Available from: [Link]

• Analytical Method Validation: ICH and USP Perspectives. International Journal of Research and Review. Available from: [Link]

• Comparative study of performances of UHPLC-MS/MS and HPLC/UV methods for analysis of ziprasidone and its main impurities in. AKJournals. Available from: [Link]

• Comparative Study of UV And HPLC Methods for Estimation of Drug. Deccan College of Pharmacy. Available from: [Link]

• Validation of Analytical Procedure Q2(R2). ICH. Available from: [Link]

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• 16. akjournals.com [akjournals.com]

Comparative Binding Efficacy of 2-Methoxy-N-methylbenzenesulfonamide Derivatives in SND1-Targeted Drug Design

As the landscape of targeted oncology shifts toward disrupting challenging protein-protein interactions (PPIs), the 2-methoxy-N-methylbenzenesulfonamide scaffold has emerged as a highly privileged pharmacophore. Specifically, its 5-chloro derivative (NMS) serves as the critical binding moiety in prototype inhibitors like C-26-A6, designed to dismantle the oncogenic complex formed between Tudor staphylococcal nuclease (SND1) and metadherin (MTDH)[1][2].

This technical guide provides an objective, data-driven comparison of next-generation NMS analogs. By synthesizing thermodynamic data, molecular dynamics, and structural biology, we establish a self-validating framework for evaluating the binding efficacy of these compounds in early-stage drug design.

Mechanistic Context: The Causality of Scaffold Selection

To design effective PPI inhibitors, one must understand the structural causality dictating binding affinity. Crystallographic mapping of the SND1-MTDH complex reveals that MTDH anchors itself to SND1 via two distinct tryptophan residues (TRP394 and TRP401), which occupy the P1 and P2 pockets of SND1, respectively[1][2].

The strategic selection of the 2-methoxy-N-methylbenzenesulfonamide moiety is not arbitrary. Structural analyses demonstrate that this specific sulfonamide derivative exhibits exceptional shape-complementarity within the SND1 P2 pocket[3]. By establishing critical hydrogen bonds and hydrophobic contacts, the NMS moiety sterically occludes MTDH-TRP401. While the prototype compound C-26-A6 successfully blocks the P2 pocket, it leaves the P1 pocket unoccupied, presenting a clear optimization pathway for next-generation analogs to achieve superior binding free energies[1][3].

Fig 1. SND1-MTDH complex disruption by NMS derivatives via P2 pocket occlusion.

Comparative Binding Efficacy: Quantitative Analysis

To objectively measure the performance of optimized NMS derivatives against the parent compound C-26-A6, researchers screened over 13,658 analogs containing the core 2-methoxy-N-methylbenzenesulfonamide scaffold[1].

While initial docking scores provide a baseline for steric fit, they fail to account for desolvation penalties and conformational entropy. Therefore, the true comparative efficacy is grounded in Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) calculations derived from 500 ns molecular dynamics simulations (MDS)[1]. The data below summarizes the thermodynamic superiority of the top-tier analogs.

Compound Identifier	Core Scaffold	Docking Score (kcal/mol)	MM/GBSA ΔG (kcal/mol)	Relative Efficacy Gain (vs Control)
Pub-195-709-8	NMS Derivative	≤ -8.0	-35.8	+26.9%
Pub-122-348-540	NMS Derivative	≤ -8.0	-30.8	+9.2%
Pub-122-350-501	NMS Derivative	≤ -8.0	-30.6	+8.5%
Pub-122-348-855	NMS Derivative	≤ -8.0	-29.5	+4.6%
C-26-A6 (Control)	5-chloro-NMS parent	> -8.0	-28.2	Baseline

Data Interpretation: The analog Pub-195-709-8 demonstrates a profound 26.9% improvement in binding free energy over the prototype C-26-A6[1]. This enhancement is driven by optimized solvent-accessible surface area (SASA) burial and more stable hydrogen-bonding networks within the dynamic P2 pocket environment.

Self-Validating Experimental & Computational Protocol

To ensure rigorous scientific integrity, the evaluation of these NMS derivatives must follow a self-validating workflow. Each phase of the protocol incorporates a strict "Validation Gate" to prevent the propagation of artifactual data.

Phase 1: High-Throughput Virtual Screening (HTVS)

• Preparation: Retrieve the library of NMS-containing analogs. Prepare the SND1 receptor structure (PDB ID: 4QO2 or similar) by assigning protonation states at pH 7.4.

• Execution: Center the docking grid box strictly on the P2 pocket (co-ordinates defined by MTDH-TRP401 binding).

• Validation Gate: Re-dock the native co-crystallized ligand. The protocol is only validated if the Root Mean Square Deviation (RMSD) between the docked pose and the crystal pose is < 2.0 Å.

Phase 2: Molecular Dynamics Simulations (MDS)

• System Solvation: Immerse the top protein-ligand complexes (Docking score ≤ -8.0 kcal/mol) in an explicit TIP3P water box, neutralizing with Na+/Cl- ions[1].

• Production Run: Execute a 500 ns unconstrained production run under NPT ensemble conditions (300 K, 1 atm).

• Validation Gate: Analyze the trajectory for RMSD plateauing. The simulation is deemed valid only if the protein backbone RMSD stabilizes within the first 100 ns, confirming system equilibration.

Phase 3: MM/GBSA Thermodynamic Profiling

• Extraction: Extract 1,000 snapshots from the final 100 ns of the stable MDS trajectory.

• Calculation: Compute the exact binding free energies (ΔG) using the MM/GBSA method, which integrates molecular mechanics energies with continuous solvent models[1].

• Validation Gate: Perform entropy-enthalpy compensation checks to ensure the highly negative ΔG values are driven by genuine molecular interactions rather than parameterization artifacts.

Phase 4: Orthogonal In Vitro Validation

• Execution: Synthesize the lead candidates (e.g., Pub-195-709-8) and subject them to Time-Resolved FRET (TR-FRET) assays using recombinant SND1 and GST-tagged MTDH[2].

• Validation Gate: Cross-validate the TR-FRET IC50 values with Isothermal Titration Calorimetry (ITC) to confirm a 1:1 binding stoichiometry and verify that the empirical thermodynamic signature matches the computational MM/GBSA predictions.

Fig 2. Hierarchical screening and validation workflow for NMS-based inhibitors.

Conclusion & Future Directions

The 2-methoxy-N-methylbenzenesulfonamide moiety represents a highly viable anchor for SND1-targeted drug discovery. The comparative data clearly indicates that while the parent compound C-26-A6 establishes the baseline for P2 pocket occlusion, optimized analogs like Pub-195-709-8 achieve significantly higher binding efficacies by maximizing thermodynamic stability[1][3]. Future drug design efforts should focus on fragment-linking strategies—tethering these high-affinity P2-directed NMS derivatives to secondary pharmacophores capable of simultaneously reaching the adjacent P1 pocket, thereby achieving total disruption of the SND1-MTDH oncogenic axis.

References

• Therapeutic Candidates Targeting SND1: Hierarchical Virtual Screening, Molecular Dynamics, and DFT Computations. ResearchGate. Available at:[Link]

• C26-A2 and A6 compete with MTDH to bind the SND1 pocket in the same manner. ResearchGate. Available at:[Link]

• Mapping of SND1-MTDH Interaction and Overall Structure of Their Complex. ResearchGate. Available at:[Link]

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• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-methoxy-N-methylbenzenesulfonamide

This guide provides essential safety and logistical information for the proper disposal of 2-methoxy-N-methylbenzenesulfonamide. As researchers, scientists, and drug development professionals, our commitment to safety extends beyond the bench to the entire lifecycle of a chemical, including its final disposition. This document is structured to provide a clear, logical, and scientifically grounded protocol, ensuring that laboratory operations remain compliant, safe, and environmentally responsible.

Disclaimer: This guide has been synthesized from safety data for structurally similar benzenesulfonamide derivatives. A Safety Data Sheet (SDS) for the specific compound 2-methoxy-N-methylbenzenesulfonamide was not available in public databases at the time of writing. It is imperative that you locate and consult the specific SDS provided by your chemical supplier for this compound before handling or disposal. The procedures outlined below are based on best practices for this chemical class and should be adapted as required by the specific SDS and local regulations.

Compound Profile and Hazard Assessment

Understanding the chemical's characteristics is the foundation of its safe management. 2-methoxy-N-methylbenzenesulfonamide belongs to the benzenesulfonamide class, which is widely used in medicinal chemistry.[1][2][3] While specific data is limited, analogous compounds exhibit a consistent hazard profile that demands careful handling.

Table 1: Synthesized Hazard Profile for 2-methoxy-N-methylbenzenesulfonamide and Analogs

Property	Value / Classification	Rationale & Source
Physical State	Likely a white to off-white crystalline solid.	Based on analogs like 2-Methoxy-4-methylbenzenesulfonamide.[4][5]
GHS Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	Common classifications for substituted benzenesulfonamides.[6][7][8]
GHS Precautionary Statements	P261: Avoid breathing dust.P264: Wash skin thoroughly after handling.P280: Wear protective gloves/protective clothing/eye protection/face protection.	Standard precautions for irritant chemicals.[6][7][8]
Incompatible Materials	Strong oxidizing agents.	A common incompatibility for this chemical class.[4]
Hazardous Decomposition	Combustion may produce toxic gases such as carbon monoxide, nitrogen oxides (NOx), and sulfur oxides (SOx).	Expected decomposition products for organosulfur compounds.

The causality behind these hazards lies in the reactivity of the sulfonamide functional group and the aromatic ring. These structures can interact with biological macromolecules, leading to irritation upon contact with skin, eyes, and the respiratory tract.

The Core Disposal Principle: Professional Deactivation

For 2-methoxy-N-methylbenzenesulfonamide and other specialty research chemicals, on-site chemical neutralization or degradation by laboratory personnel is not recommended . The risks of incomplete reactions, the generation of unknown and potentially more hazardous byproducts, and exposure to the chemical during the process outweigh any benefits.

The only self-validating and trustworthy system is to treat all waste containing this compound as hazardous chemical waste . This waste must be collected, properly stored, and transferred to a licensed environmental waste management company. This approach ensures compliance with regulations set forth by agencies like the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[9]

Disposal Workflow and Decision Process

The following diagram illustrates the procedural logic for managing waste streams containing 2-methoxy-N-methylbenzenesulfonamide.

Caption: Disposal Decision Workflow for 2-methoxy-N-methylbenzenesulfonamide.

Experimental Protocols for Waste Handling

These protocols provide step-by-step guidance for the safe handling and accumulation of waste within the laboratory.

Protocol 1: Accumulation of Solid and Liquid Waste

This protocol details the procedure for collecting pure, unused compound and solutions containing the compound.

• Container Selection:

  • Select a waste container that is in good condition and compatible with the chemical. A high-density polyethylene (HDPE) or glass container is recommended.

  • Ensure the container has a secure, leak-proof screw cap. Do not use funnels as stoppers.[10]

• Labeling:

  • Affix a "HAZARDOUS WASTE" label to the container before adding any waste.[10][11]

  • Clearly write the full chemical name: "2-methoxy-N-methylbenzenesulfonamide" and list any solvents or other components with their approximate percentages. Do not use abbreviations or chemical formulas.[10]

• Waste Addition:

  • Perform all waste transfers inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE): nitrile gloves, safety glasses or goggles, and a lab coat.

  • For solid waste, use a dedicated spatula or powder funnel to add the chemical to the waste container.

  • For liquid waste, carefully pour the solution into the container using a funnel. Remove the funnel immediately after use and close the container.

• Storage:

  • Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[10][11][12] This area must be at or near the point of generation and under the control of laboratory personnel.

  • Ensure the SAA is in a secondary containment tray to manage potential leaks.

  • Segregate the benzenesulfonamide waste from incompatible materials, particularly strong oxidizing agents.[4][12]

• Disposal Request:

  • Once the container is 90% full, or if it has been accumulating for close to the site-specific time limit (e.g., 6-12 months), submit a chemical waste pickup request to your institution's Environmental Health & Safety (EH&S) department.[10][11][13]

Protocol 2: Management of Small-Scale Spills

This protocol is for managing minor spills (typically <100 mL or a few grams) within a controlled laboratory environment.

• Immediate Response:

  • Alert personnel in the immediate area.

  • If the spill is outside a fume hood, ensure the area is well-ventilated, if safe to do so.

• Don PPE:

  • At a minimum, wear two pairs of nitrile gloves, safety goggles, and a lab coat. If the compound is a fine powder, consider a dust respirator.[7]

• Containment and Cleanup:

  • For a solid spill, gently cover the powder with a dry, inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to avoid generating dust.[7]

  • Carefully sweep the mixture into a dustpan.

  • For a liquid spill, cover with an appropriate absorbent material and allow it to be fully absorbed.

• Waste Collection:

  • Transfer all contaminated materials (absorbent, used gloves, etc.) into a designated waste bag or container.

  • Seal the container and label it as "HAZARDOUS WASTE" with a clear description of the contents (e.g., "Spill debris with 2-methoxy-N-methylbenzenesulfonamide").

• Decontamination:

  • Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol or ethanol), followed by soap and water.

  • Dispose of the cleaning materials as hazardous waste.

• Reporting:

  • Report the spill to the laboratory supervisor and your institution's EH&S department, following local policy.

References

• 2-Methoxy-N,N-diMethyl-5-nitrobenzenesulfonaMide — Chemical Substance Information. (n.d.).
• N-(2-methoxy-5-methylphenyl)benzenesulfonamide. (n.d.).
• 2-Methoxy-5-(2-oxopropyl)benzenesulfonamide. (n.d.).
• 2-Methoxy-5-methylbenzenesulfonamide. (n.d.).
• Safety Data Sheet for 2-Methoxy-4-methylbenzenesulfonamide. (2025). Thermo Fisher Scientific.
• 2-Methoxy-4-methylbenzenesulfonamide, 95%. (n.d.).
• Safety Data Sheet for R-(-)-5-(2-Amino-propyl)-2-methoxy-benzenesulfonamide. (2026). Combi-Blocks, Inc.
• How to Ensure Safe Chemical Waste Disposal in Labor
• Laboratory Hazardous Waste Disposal Guidelines. (n.d.). Central Washington University.
• Safety Data Sheet for 2-Methylbenzenesulfonamide. (2023, July 7). CymitQuimica.
• Safety Data Sheet. (2025, October 31). Sigma-Aldrich.
• Hazardous Chemical Waste Management Guidelines. (n.d.). Columbia University Environmental Health & Safety.
• Laboratory Chemical Waste Management Guidelines. (2003, February 15). University of Pennsylvania EHRS.
• Safety Data Sheet for 2-(Methoxycarbonyl)benzenesulfonamide. (2025, September 14). Thermo Fisher Scientific.
• Regulation of Laboratory Waste. (n.d.). American Chemical Society.
• Ureido-Substituted Benzenesulfonamides Potently Inhibit Carbonic Anhydrase IX and Show Antimetastatic Activity in a Model of Breast Cancer Metastasis. (2011, March 1). Journal of Medicinal Chemistry.
• 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. (2014, October 28). Molecules.
• Synthetic Strategies and Computational Inhibition Activity Study for Triazinyl-Substituted Benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Carbonic Anhydrases. (2020, May 22). Molecules.

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